An In-Depth Technical Guide to 2-[(Oxetan-3-yl)amino]benzoic Acid: Synthesis, Properties, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals Introduction 2-[(Oxetan-3-yl)amino]benzoic acid is a synthetic organic compound that incorporates two key structural motifs of increasing interest in medici...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-[(Oxetan-3-yl)amino]benzoic acid is a synthetic organic compound that incorporates two key structural motifs of increasing interest in medicinal chemistry: the anthranilic acid scaffold and the oxetane ring. Anthranilic acid (2-aminobenzoic acid) and its derivatives are known to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[1][2] The N-substitution of anthranilic acid has been a productive strategy in the development of pharmacologically active molecules.[3][4]
The oxetane ring, a four-membered cyclic ether, has emerged as a valuable functional group in modern drug design.[5][6] Its incorporation into molecules can significantly and often predictably alter key physicochemical properties.[7] The oxetane moiety is frequently employed as a bioisostere for common functional groups like gem-dimethyl or carbonyl groups to enhance aqueous solubility, improve metabolic stability, and reduce lipophilicity.[8][9] Furthermore, the strong electron-withdrawing nature of the oxetane's oxygen atom can modulate the basicity of adjacent amines, a crucial factor in optimizing drug-like properties.[7][10]
This technical guide provides a comprehensive overview of the chemical structure, proposed synthesis, predicted physicochemical properties, and potential pharmacological relevance of 2-[(Oxetan-3-yl)amino]benzoic acid, offering valuable insights for researchers in drug discovery and development.
Chemical Structure and Nomenclature
The chemical structure of 2-[(Oxetan-3-yl)amino]benzoic acid consists of a benzoic acid core where the amino group at the 2-position is substituted with an oxetan-3-yl group.
Caption: Chemical structure of 2-[(Oxetan-3-yl)amino]benzoic acid.
Proposed Synthesis Strategies
Ullmann Condensation
The Ullmann condensation is a classical method for the formation of carbon-nitrogen bonds, typically involving the copper-catalyzed reaction of an aryl halide with an amine.[11] This approach is well-documented for the synthesis of N-aryl anthranilic acids.[12]
Reaction Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-iodobenzoic acid (1.0 eq.), 3-aminooxetane (1.2 eq.), copper(I) iodide (0.1 eq.), and anhydrous potassium carbonate (2.0 eq.).
Solvent Addition: Add a high-boiling point aprotic solvent, such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
Reaction Execution: Heat the reaction mixture to a high temperature (typically 120-150 °C) and stir vigorously for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with water and acidified with a mineral acid (e.g., 1M HCl) to precipitate the product. The crude solid is collected by filtration, washed with water, and then purified by recrystallization or column chromatography to yield the desired 2-[(Oxetan-3-yl)amino]benzoic acid.
Causality Behind Experimental Choices:
Choice of Halide: The reactivity of the 2-halobenzoic acid follows the order I > Br > Cl. While 2-iodobenzoic acid is the most reactive, 2-bromobenzoic acid or even 2-chlorobenzoic acid can be used, potentially requiring more forcing conditions or more sophisticated catalyst systems.
Catalyst and Base: A copper catalyst is essential for the Ullmann reaction. A base is required to neutralize the hydrohalic acid formed during the reaction. Anhydrous conditions are preferred to prevent side reactions.
Solvent: A high-boiling polar aprotic solvent is necessary to achieve the required reaction temperatures and to dissolve the reactants.
Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a more modern and often more efficient palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[13] It generally proceeds under milder conditions and with a broader substrate scope compared to the Ullmann condensation.[14]
Reaction Setup: In an inert atmosphere glovebox, charge a Schlenk tube with 2-bromobenzoic acid (1.0 eq.), 3-aminooxetane (1.2 eq.), a palladium precatalyst such as Pd₂(dba)₃ (0.02 eq.), a suitable phosphine ligand like XPhos (0.04 eq.), and a strong, non-nucleophilic base like sodium tert-butoxide (1.4 eq.).
Solvent Addition: Add an anhydrous, deoxygenated solvent such as toluene or dioxane.
Reaction Execution: Seal the tube and heat the mixture to 80-110 °C with stirring for 4-24 hours, monitoring by TLC or LC-MS.
Work-up and Purification: Upon completion, cool the reaction, quench with an aqueous ammonium chloride solution, and acidify with 1M HCl. Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.
Causality Behind Experimental Choices:
Catalyst System: The choice of palladium source and, critically, the phosphine ligand is key to the success of the Buchwald-Hartwig amination. Bulky, electron-rich ligands are often required for challenging couplings.[15][16]
Base: A strong, non-nucleophilic base is necessary to deprotonate the amine and facilitate the catalytic cycle.
Inert Atmosphere: The palladium catalyst is sensitive to oxygen, so the reaction must be performed under an inert atmosphere (e.g., nitrogen or argon).
Reductive Amination
A less common but feasible approach for the synthesis of N-substituted anthranilic acids is the reductive amination of a corresponding keto-acid or aldehyde-acid.[17]
N-(Oxetan-3-yl)anthranilic Acid: Chemical Identity, Conformational Stability, and Synthetic Methodologies
Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary & Chemical Identity The incorporation of the oxetane ring into established...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals
Content Type: Technical Whitepaper
Executive Summary & Chemical Identity
The incorporation of the oxetane ring into established pharmacophores is a cornerstone strategy in modern drug design. Oxetanes act as highly effective bioisosteres for gem-dimethyl groups and carbonyls, offering improved metabolic stability, increased aqueous solubility, and reduced lipophilicity (LogP). N-(Oxetan-3-yl)anthranilic acid represents the fusion of this modern bioisostere with the privileged anthranilic acid (2-aminobenzoic acid) scaffold—a core motif in non-steroidal anti-inflammatory drugs (NSAIDs) and allosteric kinase inhibitors.
CAS Number Clarification: As of current literature, the exact ortho-substituted isomer (N-(oxetan-3-yl)anthranilic acid) is primarily utilized as a proprietary or in situ generated synthetic intermediate. Consequently, it does not possess a widely indexed public CAS registry number. However, researchers must note that its structural isomer, the para-substituted 4-(oxetan-3-ylamino)benzoic acid , is commercially registered under CAS: 1540438-04-7 [1]. It is critical not to conflate these two isomers, as the ortho-substitution fundamentally alters the molecule's conformational stability and reactivity.
Conformational Locking: The Causality of Stability
A well-documented challenge in oxetane chemistry is the inherent instability of oxetane-carboxylic acids. When subjected to heat or prolonged storage, many oxetane-carboxylic acids undergo spontaneous intramolecular isomerization or lactonization. This degradation is driven by the nucleophilic attack of the carboxylic acid oxygen on the highly strained oxetane ring.
However, N-(oxetan-3-yl)anthranilic acid exhibits anomalous, high kinetic stability. As demonstrated in recent studies on oxetane-carboxylic acid isomerization [2], derivatives of 2-aminobenzoic acid are stabilized by a strong intramolecular hydrogen bond between the secondary amine (N-H) and the ortho-carbonyl oxygen. This H-bond effectively "freezes" the molecular conformation, restricting the rotational degrees of freedom required for the oxetane oxygen to participate in deleterious ring-opening or lactonization pathways.
Fig 1: Convergent synthetic workflows and structural stabilization of N-(Oxetan-3-yl)anthranilic acid.
Comparative Physicochemical Data
The strategic addition of the oxetane ring significantly alters the physicochemical profile of the anthranilic acid core. The table below summarizes the theoretical quantitative shifts in key drug-like properties when transitioning from a standard methyl substituent to an oxetan-3-yl group.
Property
Anthranilic Acid
N-Methylanthranilic Acid
N-(Oxetan-3-yl)anthranilic Acid
Molecular Weight ( g/mol )
137.14
151.16
193.20
cLogP (Lipophilicity)
~1.20
~1.55
~0.85
TPSA (Ų)
63.3
49.3
58.6
H-Bond Donors/Acceptors
2 / 3
1 / 3
1 / 4
Metabolic Liability
Low
High (N-demethylation)
Low (Oxetane resists CYP450)
Data Interpretation: The oxetane ring lowers the cLogP compared to the N-methyl derivative while restoring polar surface area (TPSA) via the oxetane oxygen. This results in an optimal balance of solubility and membrane permeability.
To synthesize N-(oxetan-3-yl)anthranilic acid, reductive amination is the preferred route due to its mild conditions, which preserve the integrity of the oxetane ring. The following protocol is designed as a self-validating system to ensure high fidelity at each step.
Step 1: Iminium Ion Formation
Procedure: Dissolve 1.0 eq of anthranilic acid and 1.2 eq of oxetan-3-one in anhydrous 1,2-dichloroethane (DCE). Add 1.5 eq of glacial acetic acid. Stir at 25°C for 2 hours.
Causality: Acetic acid is strictly required to mildly protonate the ketone, increasing its electrophilicity without fully protonating the weakly nucleophilic aniline nitrogen.
Self-Validating Checkpoint: Monitor via TLC (Hexanes/EtOAc 1:1). Anthranilic acid is highly fluorescent under 254 nm UV light. The complete disappearance of this fluorescent baseline spot indicates successful and complete imine/iminium formation.
Step 2: Selective Reduction
Procedure: Cool the mixture to 0°C. Portion-wise, add 1.5 eq of Sodium triacetoxyborohydride (NaBH(OAc)₃). Allow the reaction to warm to room temperature and stir for 12 hours.
Causality: NaBH(OAc)₃ is explicitly chosen over NaBH₄. NaBH(OAc)₃ is a milder reducing agent that selectively reduces the protonated iminium ion without reducing the unreacted oxetan-3-one or the carboxylic acid moiety.
Self-Validating Checkpoint: Perform an LC-MS analysis of the crude mixture. The presence of the
peak at m/z 194.08 confirms the formation of the N-oxetanyl product. The absence of m/z 138 (starting material) validates reaction completion. Furthermore, H NMR will show a characteristic multiplet at ~4.8-5.0 ppm, validating the presence of the intact oxetane methine proton.
Pharmacological Applications: Kinase Inhibition
Anthranilic acid derivatives are classic allosteric modulators. In oncology and immunology, they frequently serve as non-ATP competitive inhibitors of MEK1/2 (e.g., cobimetinib precursors) or Bruton's Tyrosine Kinase (BTK). The N-oxetanyl modification enhances the residence time of the inhibitor in the allosteric pocket by engaging in additional hydrogen bonding with backbone amides via the oxetane oxygen.
Fig 2: Allosteric modulation of the MAPK/ERK pathway by anthranilic acid-derived kinase inhibitors.
References
1. - BLD Pharm. (Note: Reference provided for the commercially available para-isomer structural analog).
2. - Organic Letters, American Chemical Society (ACS) Publications, 2022. (Authoritative source detailing the stability and intramolecular hydrogen bonding of oxetanyl 2-aminobenzoic acid derivatives).
Foundational
A New Frontier in Drug Discovery: An In-depth Technical Guide to Oxetane-Containing Anthranilic Acid Derivatives
This guide provides a forward-looking perspective on the design, synthesis, and potential applications of a novel class of compounds: oxetane-containing anthranilic acid derivatives. By combining the established pharmaco...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a forward-looking perspective on the design, synthesis, and potential applications of a novel class of compounds: oxetane-containing anthranilic acid derivatives. By combining the established pharmacological relevance of the anthranilic acid scaffold with the advantageous physicochemical properties of the oxetane moiety, we can unlock new avenues for the development of next-generation therapeutics. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to explore innovative chemical matter.
Introduction: The Rationale for a Novel Chemical Class
The convergence of privileged structures in medicinal chemistry often leads to groundbreaking discoveries. Anthranilic acid and its derivatives have a long-standing history as effective pharmacophores, notably in the development of anti-inflammatory drugs, kinase inhibitors, and other therapeutic agents.[1][2][3][4] However, like many scaffolds, they can present challenges related to metabolic stability, solubility, and off-target effects.
Concurrently, the oxetane ring has emerged as a valuable tool in modern drug design.[5][6][7] This small, polar, three-dimensional motif is increasingly utilized as a bioisosteric replacement for commonly used functional groups, such as gem-dimethyl and carbonyl groups.[8][9] The incorporation of an oxetane can significantly enhance aqueous solubility, improve metabolic stability, and modulate the basicity of adjacent amines, thereby refining the overall pharmacokinetic and pharmacodynamic profile of a molecule.[6][10]
This guide proposes the strategic fusion of these two powerful moieties to create a new class of drug candidates: oxetane-containing anthranilic acid derivatives. We hypothesize that the introduction of an oxetane ring onto the anthranilic acid scaffold will lead to compounds with enhanced "drug-like" properties, potentially overcoming the limitations of existing derivatives and unlocking novel biological activities.
Molecular Design and Synthetic Strategies
The design of oxetane-containing anthranilic acid derivatives offers a multitude of possibilities for structural diversification. The oxetane can be incorporated in several key positions to modulate the properties of the parent molecule.
Proposed Molecular Scaffolds
We propose three primary classes of oxetane-containing anthranilic acid derivatives for initial exploration:
Class I: N-Oxetanyl-Anthranilic Acids: In this class, the oxetane moiety is directly attached to the nitrogen atom of the anthranilic acid. This modification is predicted to modulate the pKa of the amine and influence the conformational preferences of the N-aryl or N-acyl substituent.
Class II: Oxetanyl-Ester/Amide Derivatives: Here, the oxetane is part of an ester or amide linkage at the carboxylic acid position of the anthranilic acid. This strategy can improve metabolic stability compared to simple alkyl esters and may provide a handle for targeted delivery.
Class III: C-Oxetanyl-Anthranilic Acids: In this class, the oxetane is attached to the phenyl ring of the anthranilic acid. This can serve as a polar, metabolically stable substituent to probe interactions with the target protein and enhance solubility.
Caption: Proposed classes of oxetane-containing anthranilic acid derivatives.
General Synthetic Pathways
The synthesis of these novel compounds can be achieved through established and reliable organic chemistry methodologies. Below are proposed synthetic workflows for each class of derivatives.
Caption: Proposed synthetic workflow for Class I derivatives.
Reductive Amination: To a solution of methyl anthranilate (1.0 eq) and oxetan-3-one (1.2 eq) in dichloromethane (DCM), add sodium triacetoxyborohydride (1.5 eq) portion-wise at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Quench the reaction with saturated aqueous sodium bicarbonate solution.
Separate the organic layer, and extract the aqueous layer with DCM.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to yield the N-oxetanyl anthranilate.
Hydrolysis: Dissolve the N-oxetanyl anthranilate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.
Add lithium hydroxide (2.0 eq) and stir at room temperature for 4-6 hours.
Acidify the reaction mixture with 1N HCl to pH 3-4.
Extract the product with ethyl acetate.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford the final N-oxetanyl-anthranilic acid derivative.
Proposed Biological Evaluation
The diverse biological activities of anthranilic acid derivatives suggest several potential therapeutic areas for their oxetane-containing counterparts.[11][12][13][14] We propose a tiered screening approach to identify promising lead compounds.
Primary Screening Targets
Cyclooxygenase (COX) Enzymes: Given the well-established role of anthranilic acids as COX inhibitors, initial screening against COX-1 and COX-2 is a logical starting point.[15][16][17][18][19] The aim is to identify potent and selective COX-2 inhibitors for anti-inflammatory applications with potentially improved gastrointestinal safety profiles.
Kinases: The anthranilic acid scaffold is a privileged structure for kinase inhibition.[11][12][13][14] A panel of therapeutically relevant kinases, such as EGFR, VEGFR, and Src, should be included in the primary screen to identify potential anti-cancer agents.
G-Protein Coupled Receptors (GPCRs): Novel anthranilic acid derivatives have shown activity as antagonists of pro-inflammatory GPCRs like GPR17.[20] Additionally, the incorporation of oxetanes has been successful in the development of GPR119 agonists for type 2 diabetes.[21][22][23][24] Screening against a panel of relevant GPCRs could uncover novel modulators.
Cathepsin S: Oxetane-containing compounds have been developed as potent and selective inhibitors of Cathepsin S, an enzyme implicated in autoimmune diseases and cancer.[25][26][27] This represents another promising target class for the newly synthesized derivatives.
Promising hits from the primary screens will be subjected to further characterization, including:
Dose-response studies to determine IC50/EC50 values.
Selectivity profiling against a broader panel of related targets.
In vitro ADME assays to assess metabolic stability, cell permeability, and plasma protein binding.
In vivo pharmacokinetic studies in rodent models to determine oral bioavailability and half-life.
Relevant in vivo efficacy models based on the identified biological target (e.g., carrageenan-induced paw edema for anti-inflammatory candidates, tumor xenograft models for anti-cancer agents).
Structure-Activity Relationship (SAR) and Data Interpretation
A systematic SAR exploration will be crucial to optimize the potency, selectivity, and pharmacokinetic properties of the initial hits.
Table 1: Hypothetical SAR Data for a Class I Series against COX-2
Compound
R1
R2
Oxetane Position
COX-2 IC50 (nM)
1a
H
H
3-
500
1b
Cl
H
3-
150
1c
H
CF3
3-
75
1d
H
CF3
2-
300
The data in Table 1, while hypothetical, illustrates the type of analysis that will be performed. For instance, the introduction of a trifluoromethyl group at the R2 position of the N-aryl ring (compound 1c) could significantly enhance potency compared to the unsubstituted analog (1a). The position of substitution on the oxetane ring (compound 1d) would also be a key parameter to investigate.
Conclusion and Future Directions
The strategic combination of the anthranilic acid scaffold with the oxetane moiety represents a promising and underexplored avenue in drug discovery. The proposed synthetic routes are feasible and allow for the creation of diverse chemical libraries. The outlined biological evaluation strategy provides a clear path to identifying and optimizing novel drug candidates with potentially superior properties. This whitepaper serves as a call to action for medicinal chemists and drug discovery teams to explore this exciting new area of chemical space. The insights gained from such an endeavor could lead to the development of innovative treatments for a wide range of diseases.
References
Huang, G., Hucek, D., Cierpicki, T., & Grembecka, J. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry, 261, 115802.
BenchChem. (2025). Application Notes and Protocols: The Role of Oxetanes in Medicinal Chemistry and Drug Discovery.
Taylor & Francis. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Expert Opinion on Drug Discovery, 20(12), 1621-1638.
Naicker, T., et al. (2014). Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors. South African Journal of Chemistry, 67, 71-79.
ResearchGate. (2014). Examples of anthranilic acid-based kinase inhibitors.
Prasher, P., & Sharma, M. (2021). Medicinal chemistry of anthranilic acid derivatives: A mini review. Drug Development Research, 82(6), 745-758.
Prasher, P., & Sharma, M. (2021).
ResearchGate. (2025). Applications of oxetanes in drug discovery and medicinal chemistry.
Semantic Scholar. (2021).
International Journal of Pharmaceutical Sciences. (2024).
ACS Publications. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry.
ACS Publications. (2023). Synthesis of 3-Functionalized 4-Quinolones from Readily Available Anthranilic Acids. Organic Letters.
Naicker, T., et al. (2014). Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors. SciELO.
Wood, J. M., et al. (2002). Anthranilic acid amides: a novel class of antiangiogenic VEGF receptor kinase inhibitors. PubMed.
ACS Publications. (2024). Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. Journal of Medicinal Chemistry.
ResearchGate. (2025). Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors.
RSC Publishing. (2017). Transition-metal-catalyst-free synthesis of anthranilic acid derivatives by transfer hydrogenative coupling of 2-nitroaryl methanols with alcohols/amines.
RSC Publishing. (2017). Transition-metal-catalyst-free synthesis of anthranilic acid derivatives by transfer hydrogenative coupling of 2-nitroaryl methanols with alcohols/amines. Organic & Biomolecular Chemistry.
SlideShare. (2012).
PMC. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group.
American Chemical Society. (n.d.). Evaluation of aryl amino-oxetanes as bioisosteres of benzamides and design elements for drug discovery.
ACS Publications. (2024). Ag-Catalyzed Practical Synthesis of N-Acyl Anthranilic Acids from Anthranils and Carboxylic Acids. The Journal of Organic Chemistry.
Chemspace. (n.d.). Bioisosteric Replacements.
ResearchGate. (n.d.).
ACS Publications. (n.d.).
ResearchGate. (n.d.). Scheme 1.
PubMed. (2013). Identification of potent and selective cathepsin S inhibitors containing different central cyclic scaffolds.
PubMed. (2012).
PMC. (n.d.). Identification of Novel Cyclooxygenase-1 Selective Inhibitors of Thiadiazole-Based Scaffold as Potent Anti-Inflammatory Agents with Safety Gastric and Cytotoxic Profile.
MDPI. (2024). Identification of New Potential Cyclooxygenase-2 Inhibitors Using Structure-Based Virtual Screening, Molecular Dynamics and Pharmacokinetic Modelling.
MDPI. (2024). Advances in Cathepsin S Inhibition: Challenges and Breakthroughs in Drug Development.
PMC. (n.d.). Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability.
ResearchGate. (2025). Identification of Potent and Selective Cathepsin S (CatS) Inhibitors Containing Different Central Cyclic Scaffolds.
PMC. (n.d.). Endogenous and synthetic agonists of GPR119 differ in signalling pathways and their effects on insulin secretion in MIN6c4 insulinoma cells.
PubMed. (2009).
OSTI.gov. (n.d.). Structural basis for selective inhibition of Cyclooxygenase-1 (COX-1) by diarylisoxazoles mofezolac and 3-(5).
PubMed. (2017).
ResearchGate. (2021). GPR119 agonists: Novel therapeutic agents for type 2 diabetes mellitus.
2-(Oxetan-3-ylamino)benzoic acid molecular weight and formula
Physicochemical Profiling, Synthetic Utility, and Bioisosteric Applications Executive Summary & Molecular Identity 2-(Oxetan-3-ylamino)benzoic acid is a bifunctional building block combining an anthranilic acid core with...
Author: BenchChem Technical Support Team. Date: March 2026
Physicochemical Profiling, Synthetic Utility, and Bioisosteric Applications
Executive Summary & Molecular Identity
2-(Oxetan-3-ylamino)benzoic acid is a bifunctional building block combining an anthranilic acid core with an oxetane ring. This structure represents a strategic scaffold in medicinal chemistry, leveraging the oxetane moiety as a metabolic stability enhancer and solubility modulator compared to traditional alkyl or cycloalkyl analogs.
The following data constitutes the core physicochemical identity of the molecule:
Property
Specification
Notes
IUPAC Name
2-(Oxetan-3-ylamino)benzoic acid
Ortho-substituted anthranilic acid derivative
Molecular Formula
C₁₀H₁₁NO₃
Molecular Weight
193.20 g/mol
Average Mass
Monoisotopic Mass
193.0739 Da
For High-Res MS (M+H⁺: 194.0812)
Heavy Atom Count
14
H-Bond Donors
2
(COOH, NH)
H-Bond Acceptors
3
(COOH, Oxetane Oxygen)
Predicted logP
~1.1 - 1.4
Lower than cyclohexyl analogs due to oxetane polarity
Structural Logic & Bioisosterism
In modern drug design, the incorporation of the oxetane ring at the N-position of anthranilic acid serves three specific mechanistic purposes, distinct from traditional gem-dimethyl or cyclobutyl groups.
The Oxetane Effect
Unlike lipophilic cycloalkanes, the oxetane ring is polar. The oxygen atom in the 4-membered ring exerts a strong electron-withdrawing effect while simultaneously acting as a hydrogen bond acceptor.
Solubility Modulation: Replacing a hydrophobic N-alkyl group with an N-oxetanyl group typically lowers the LogD and increases aqueous solubility.
Metabolic Stability: The oxetane ring blocks metabolic "soft spots." In this specific molecule, the oxetane protects the amine from rapid oxidative dealkylation (N-dealkylation) often seen with N-methyl or N-ethyl groups.
Conformational Locking: The ortho-amino group in anthranilic acids typically forms an intramolecular hydrogen bond with the carbonyl oxygen of the carboxylic acid. The bulk of the oxetane ring influences this planar conformation, potentially locking the bio-active conformation required for binding to targets like kinases or GPCRs.
Bioisosteric Mapping
The following diagram illustrates the logical transition from traditional scaffolds to the oxetane-modified structure.
Figure 1: Bioisosteric evolution from lipophilic alkyl-amines to the polar, stable oxetane scaffold.
Synthetic Methodology
Synthesis of 2-(oxetan-3-ylamino)benzoic acid requires careful handling. While the anthranilic acid core is robust, the oxetane ring is acid-sensitive and prone to ring-opening (polymerization or hydrolysis) in the presence of strong Lewis or Brønsted acids.
Critical Strategy: Do not react the free acid directly. Use the methyl ester to prevent carboxylic acid interference during the reductive amination, then hydrolyze under basic conditions.
Protocol: Reductive Amination & Hydrolysis
Reagents:
Methyl 2-aminobenzoate (Methyl anthranilate)
Oxetan-3-one
Sodium triacetoxyborohydride (STAB)
Acetic Acid (AcOH)
Lithium Hydroxide (LiOH)
Solvents: 1,2-Dichloroethane (DCE), THF, Water.
Step-by-Step Workflow:
Imine Formation:
Dissolve Methyl 2-aminobenzoate (1.0 eq) and Oxetan-3-one (1.2 eq) in anhydrous DCE. Add catalytic AcOH (1-2 eq) to activate the ketone. Stir at Room Temperature (RT) for 30 minutes.
Why: Pre-forming the imine/hemiaminal equilibrium is crucial before adding the reducing agent to minimize direct reduction of the ketone to oxetan-3-ol.
Reduction:
Cool to 0°C. Add Sodium triacetoxyborohydride (1.5 eq) portion-wise. Allow to warm to RT and stir for 12-16 hours.
Mechanism:[1] STAB is a mild hydride donor that selectively reduces the iminium ion over the ketone.
Workup (Oxetane Safety):
Quench with saturated aqueous NaHCO₃ (Basic pH is vital). Extract with DCM. Dry over Na₂SO₄ and concentrate.
Caution: Avoid acidic washes (e.g., 1M HCl), which will open the oxetane ring.
Saponification (Ester Hydrolysis):
Dissolve the intermediate ester in THF:Water (3:1). Add LiOH (2.0 eq). Stir at RT until TLC indicates consumption of the ester.
Why LiOH? It is a mild nucleophilic base. Harsh reflux with NaOH might degrade the strained ring.
Final Isolation:
Carefully adjust pH to ~4-5 using dilute citric acid or 1M HCl dropwise at 0°C. Precipitate the product or extract into EtOAc.
Self-Validating Step: Monitor pH closely. Do not go below pH 3. Prolonged exposure to low pH will generate the ring-opened diol byproduct.
Synthetic Pathway Diagram
Figure 2: Optimized synthetic route avoiding acid-catalyzed ring destruction.
Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed.
Technique
Expected Signature
Diagnostic Value
¹H NMR (DMSO-d₆)
δ 4.5 - 4.9 ppm (m, 4H)
Distinctive multiplet for the oxetane CH₂ protons. Confirms the ring is intact.
¹H NMR (DMSO-d₆)
δ 7.8 ppm (d, 1H)
Aromatic proton ortho to the carboxylic acid (deshielded).
¹H NMR (DMSO-d₆)
Broad singlet >12 ppm
Carboxylic acid proton.
¹³C NMR
~75-80 ppm
Oxetane secondary carbons (CH₂-O).
LC-MS
194.1 (M+H)
Confirming mass. Look for +18 mass peak (212) which indicates ring opening (hydration).
Stability & Handling
Acid Sensitivity
The oxetane ring possesses significant ring strain (~106 kJ/mol). While stable to bases and nucleophiles, it functions as a "masked" electrophile under acidic conditions.
Storage: Store as a solid at -20°C. Avoid solution storage in protic solvents (MeOH/EtOH) if traces of acid are present.
Formulation: If used in biological assays, prepare stocks in DMSO. Avoid acidic buffers (pH < 5) for extended periods.
Intramolecular Interactions
The ortho-amino group facilitates an intramolecular hydrogen bond with the carbonyl oxygen. This reduces the pKa of the carboxylic acid compared to the para isomer and increases lipophilicity slightly by masking polar groups, aiding in membrane permeability.
References
Wuitschik, G., et al. (2006). "Oxetanes as Promising Modules in Drug Discovery."[2][3][4] Angewandte Chemie International Edition, 45(46), 7736–7739.
Burkhard, J. A., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(21), 3524–3529.
Bull, J. A., et al. (2016). "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[5][6] Chemical Reviews, 116(24), 15150–15228.
PubChem Compound Summary. (2025). "4-(Oxetan-3-ylamino)benzoic acid" (Isomer Reference). National Center for Biotechnology Information.
The Oxetane Ring: A Carbonyl Bioisostere in Benzoic Acid Scaffolds
Executive Summary In modern medicinal chemistry, the "Magic Methyl" effect is well-known, but the "Magic Oxetane" has emerged as a superior strategy for lead optimization. The oxetane ring—specifically the 3,3-disubstitu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern medicinal chemistry, the "Magic Methyl" effect is well-known, but the "Magic Oxetane" has emerged as a superior strategy for lead optimization. The oxetane ring—specifically the 3,3-disubstituted oxetane—acts as a high-fidelity bioisostere for the carbonyl group (
) and the gem-dimethyl group ().
This guide details the technical application of oxetane rings in benzoic acid derivatives . By replacing metabolic "soft spots" or lipophilic bulk with an oxetane, researchers can lower lipophilicity (
), increase aqueous solubility, and block oxidative metabolism while maintaining the hydrogen-bond acceptor capability of a carbonyl oxygen.
The Bioisosteric Rationale: Why Oxetane?
The oxetane ring is not merely a spacer; it is an electronic mimic. Unlike larger cyclic ethers (THF, THP) which are lipophilic, the oxetane ring possesses a high dipole moment and significant hydrophilic character due to ring strain and oxygen exposure.
The Carbonyl Mimicry Mechanism
The 3,3-disubstituted oxetane ring adopts a "puckered" conformation (approx. 8.7°).[1] This geometric constraint forces the oxygen lone pairs into a highly exposed orientation, mimicking the directional H-bond acceptance of a carbonyl oxygen.
Feature
Carbonyl ()
Oxetane ()
gem-Dimethyl
H-Bond Acceptor
Strong
Strong
None
Dipole Moment
~2.3–3.0 D
~1.9–2.2 D
~0 D
Metabolic Stability
Low (Nucleophilic attack)
High (Chemically inert)
Low (Benzylic oxidation)
Solubility Impact
Neutral
Increases
Decreases
The "Benzoic Acid" Context
In the context of benzoic acids, the oxetane is typically employed in two specific architectures:
Aryl-Oxetane-Carboxylic Acids: Replacing the
-methylene or gem-dimethyl group of a phenylacetic acid derivative to prevent metabolic epimerization or oxidation.
Carbonyl Replacement: Replacing a ketone or amide linker attached to the benzoic acid core to reduce planarity and improve solubility without losing the H-bond interaction with the target protein.
The following data summarizes the impact of grafting an oxetane onto a lipophilic scaffold, specifically comparing it to the gem-dimethyl group it often replaces in lead optimization.
Table 1: Comparative Physicochemical Metrics
Data derived from matched molecular pair analysis (MMPA) in Carreira et al. and Wuitschik et al.
Property
gem-Dimethyl Analog
Oxetane Analog
Impact
Lipophilicity ()
Baseline
-0.4 to -1.0
Significant reduction in lipophilicity.
Solubility ()
< 10
> 100
Drastic improvement in thermodynamic solubility.
Intrinsic Clearance ()
High (Rapid CYP oxidation)
Low
Blocks CYP3A4 mediated oxidation.
pKa Influence
Neutral
-1.0 to -2.0
Lowers pKa of adjacent amines (inductive effect).
Visualization: The Bioisosteric Triangle
The diagram below illustrates the relationship between the three moieties.
Caption: The oxetane ring bridges the gap between the steric bulk of gem-dimethyl groups and the electronic properties of carbonyls.[2]
Synthetic Methodologies
Synthesizing 3-aryl-oxetane-3-carboxylic acid derivatives (the core building block for these bioisosteres) is non-trivial due to ring strain. Two primary protocols are recommended: the Carreira Cyclization (for general oxetanes) and the Bull Oxidative Cleavage (specifically for benzoic/arylacetic acid derivatives).
Protocol A: Synthesis of 3-Aryloxetane-3-Carboxylic Acids (The Bull Method)
This method is superior for generating benzoic acid-like building blocks where the oxetane acts as the
-carbon.
Mechanism: Friedel-Crafts alkylation of a phenol/arene with a furan-substituted alcohol, followed by oxidative cleavage of the furan to the carboxylic acid.
Step-by-Step Workflow:
Friedel-Crafts Alkylation:
Reagents: 3-(Furan-2-yl)oxetan-3-ol (1.0 equiv), Arene/Phenol (1.2 equiv), Lewis Acid (
or similar).
Conditions: Dissolve alcohol in DCM (
). Add arene. Cool to . Add dropwise. Stir 2h.
Critical Control: Moisture exclusion is vital to prevent ring opening of the oxetane starting material.
Workup: Quench with saturated
. Extract with DCM.
Oxidative Cleavage (The Key Step):
Reagents:
(catalytic, 5 mol%), (4.0 equiv).
Solvent:
(2:2:3) - Note: EtOAc/CH3CN/H2O can be used as a greener alternative.
Procedure:
Dissolve the Friedel-Crafts adduct in the solvent mixture.
Add
and .
Stir vigorously at ambient temperature for 2–4 hours.
Observation: The reaction mixture will turn dark/black (Ru species) and then lighten as oxidation proceeds.
Workup: Filter through Celite to remove Ru residues. Acidify aqueous layer to pH 2. Extract with EtOAc.
Result: This yields the 3-aryl-oxetane-3-carboxylic acid directly.
Protocol B: Intramolecular Cyclization (The Carreira Method)
Used when building the oxetane ring from a ketone precursor.
Corey-Chaykovsky Epoxidation: Convert ketone to epoxide using
.
Ring Expansion: Treat epoxide with sulfur ylide again (or use alternative ester-reduction route) to form the 1,3-diol.
Cyclization (The "Sulfate" Route):
Activation: Treat the 1,3-diol with
(thionyl chloride) or sulfonyl diimidazole to form the cyclic sulfate.
Displacement: Treat cyclic sulfate with nucleophile or induce intramolecular closure.
Alternative (Monotosylation): Treat 1,3-diol with 1.0 equiv
, , and catalytic .
Ring Closure: Add
(or ) to the monotosylate at to induce displacement of the tosyl group and formation of the oxetane.
Visualizing the Synthetic Pathway
The following diagram outlines the Bull Method, which is most relevant for generating the "benzoic acid" bioisostere scaffold.
Caption: Synthesis of 3-aryl-oxetane-3-carboxylic acids via the "Furan-Oxidation" strategy (Bull et al., 2020).
Case Study: Solubility Forecast Index (SFI)
In a Roche lead optimization campaign described by Wuitschik et al., a spirocyclic oxetane was used to replace a morpholine/carbonyl moiety.
Challenge: The parent benzoic acid derivative had high lipophilicity (
) and poor metabolic stability due to a labile gem-dimethyl group.
Intervention: Replacement of the gem-dimethyl group with a 3,3-oxetane ring.
Result:
LogD: Reduced by 0.8 units.
Solubility: Increased 20-fold.
Potency: Maintained (due to the carbonyl-like H-bond acceptance of the oxetane oxygen).
SFI Impact: The molecule moved into the "Golden Triangle" of SFI (Solubility Forecast Index), defined as
.
References
Wuitschik, G., et al. (2010).[3][4][5] Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition.
Bull, J. A., et al. (2016).[5] Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
Wuitschik, G., et al. (2006).[4][6] Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie.
Duarte, F. & Bull, J. A. (2020). Short Synthesis of Oxetane and Azetidine 3-Aryl-3-carboxylic Acid Derivatives by Selective Furan Oxidative Cleavage. Organic Letters.
Burkhard, J. A., et al. (2013).[4] Synthesis and Stability of Oxetane Analogs of Thalidomide and Lenalidomide. Organic Letters.
A Comprehensive Guide to the Solubility Profiling of 2-[(Oxetan-3-yl)amino]benzoic acid in DMSO for Drug Discovery Applications
Abstract The accurate determination of a compound's solubility in dimethyl sulfoxide (DMSO) is a foundational step in the drug discovery cascade. As the universal solvent for compound library storage and high-throughput...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The accurate determination of a compound's solubility in dimethyl sulfoxide (DMSO) is a foundational step in the drug discovery cascade. As the universal solvent for compound library storage and high-throughput screening, understanding a compound's behavior in DMSO is paramount for ensuring data integrity, reproducibility, and the successful identification of viable drug candidates. This technical guide provides a comprehensive framework for characterizing the solubility profile of 2-[(Oxetan-3-yl)amino]benzoic acid, a molecule of interest featuring structural motifs common in modern medicinal chemistry. We present detailed, field-proven protocols for determining both thermodynamic and kinetic solubility, explain the causality behind experimental choices, and offer insights into the interpretation of the resulting data. This document is intended for researchers, chemists, and drug development professionals seeking to establish robust, self-validating solubility assessment workflows.
Introduction: The Central Role of DMSO Solubility
In the landscape of early-stage drug discovery, dimethyl sulfoxide (DMSO) is the undisputed solvent of choice for the preparation and storage of compound stock solutions. Its remarkable ability to dissolve a wide array of organic molecules makes it indispensable for biological screening.[1] However, the assumption of complete dissolution can be a critical point of failure. Undissolved compound in a DMSO stock can lead to inaccurate concentration determination, resulting in flawed structure-activity relationships (SAR), erroneous biological data, and significant wasted resources.[2]
2-[(Oxetan-3-yl)amino]benzoic acid incorporates three key structural features: a benzoic acid group, a secondary amine linker, and a polar oxetane ring. The oxetane moiety, in particular, is a modern design element frequently used by medicinal chemists to modulate physicochemical properties, often to enhance aqueous solubility and metabolic stability.[3] Understanding the interplay of these functional groups and their interaction with DMSO is crucial for predicting and confirming the compound's behavior in experimental settings.
This guide provides the necessary theoretical grounding and practical, step-by-step protocols to empower researchers to accurately determine the solubility of 2-[(Oxetan-3-yl)amino]benzoic acid in DMSO. We will delineate between two critical parameters:
Thermodynamic Solubility: The true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent under specific conditions when the system is at equilibrium. This is considered the "gold standard" measurement.[4]
Kinetic Solubility: A measure of a compound's ability to remain in solution after being rapidly diluted from a high-concentration DMSO stock into an aqueous medium. This parameter is highly relevant for predicting behavior in typical plate-based biological assays.[5][6]
Physicochemical Profile and Solubility Considerations
A preliminary analysis of the structure of 2-[(Oxetan-3-yl)amino]benzoic acid allows us to anticipate its solubility characteristics. The molecule's solubility is governed by the balance between the energy required to break its crystal lattice and the energy released upon solvation of the individual molecules by DMSO.[7]
Benzoic Acid Moiety: The carboxylic acid provides a site for strong hydrogen bonding (both donor and acceptor).
Secondary Amine Linker: Acts as a hydrogen bond donor and acceptor.
Oxetane Ring: The ether oxygen is a hydrogen bond acceptor, and the ring's polarity contributes to favorable interactions with polar solvents.[3]
DMSO as a Solvent: DMSO is a highly polar aprotic solvent with a strong hydrogen bond accepting capability, which should facilitate the disruption of intermolecular hydrogen bonds within the compound's solid-state structure.[1]
While a definitive prediction requires experimental data, the presence of multiple hydrogen bond donors and acceptors, coupled with the polar oxetane ring, suggests that 2-[(Oxetan-3-yl)amino]benzoic acid should exhibit favorable solubility in DMSO. The primary counteracting force will be the strength of its crystal lattice.
Table 1: Predicted Physicochemical Properties of 2-[(Oxetan-3-yl)amino]benzoic acid and Related Structures
Property
Predicted/Reference Value
Significance for Solubility
Source
Molecular Weight
207.21 g/mol
Influences diffusion and dissolution rate.
N/A
logP
~1.5 - 2.5 (Estimated)
Indicates lipophilicity; lower values often correlate with better solubility in polar solvents.
N/A
Topological Polar Surface Area (TPSA)
~70-80 Ų (Estimated)
Reflects the surface area occupied by polar atoms; higher TPSA generally improves solubility in polar solvents.
Key sites for interaction with DMSO's sulfoxide oxygen.
N/A
Hydrogen Bond Acceptors
4 (from C=O, -OH, -NH-, and oxetane oxygen)
Key sites for interaction with potential hydrogen bond donors.
N/A
Experimental Protocols for Solubility Determination
To generate a complete solubility profile, we recommend a tiered approach that measures both the equilibrium (thermodynamic) solubility in pure DMSO and the practical (kinetic) solubility relevant to screening assays.
Protocol 1: Thermodynamic Solubility via the Shake-Flask Method
This method establishes the true equilibrium solubility and is the benchmark for all other assessments.[4][6]
Principle: An excess of the solid compound is agitated in DMSO for an extended period to ensure that a saturated solution is formed in equilibrium with the undissolved solid. The concentration of the resulting supernatant is then quantified.
Orbital shaker in a temperature-controlled incubator (e.g., 25 °C)
High-speed centrifuge
0.22 µm syringe filters (PTFE or other DMSO-compatible material)
High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Liquid Chromatography-Mass Spectrometry (LC-MS) system
Step-by-Step Methodology:
Preparation: Add an excess amount of solid 2-[(Oxetan-3-yl)amino]benzoic acid to a glass vial. "Excess" means enough solid should remain visible at the end of the experiment. A starting point of ~5-10 mg per 1 mL of solvent is typically sufficient.
Solvent Addition: Accurately add a precise volume of anhydrous DMSO (e.g., 1.0 mL) to the vial.
Equilibration: Seal the vial tightly and place it on an orbital shaker set to a consistent agitation speed (e.g., 200 rpm) in an incubator at a controlled temperature (e.g., 25 °C). Allow the system to equilibrate for 24 to 48 hours.[4] This extended time is critical to overcome the kinetic barriers of dissolution and ensure a true equilibrium is reached.
Phase Separation: After equilibration, remove the vial and let it stand for 30 minutes to allow larger particles to settle. Centrifuge the vial at high speed (e.g., >10,000 x g for 15 minutes) to pellet all undissolved solid.
Sample Collection & Filtration: Carefully collect an aliquot of the clear supernatant, taking extreme care not to disturb the solid pellet. Immediately filter the supernatant through a 0.22 µm syringe filter to remove any remaining microscopic particulates.
Quantification: Prepare a series of dilutions of the filtered supernatant with DMSO. Quantify the concentration of the dissolved compound using a fully validated HPLC or LC-MS method against a standard curve prepared from a known-concentration stock solution.[9]
dot
Caption: Workflow for Thermodynamic Solubility Determination.
Protocol 2: Kinetic Solubility via Laser Nephelometry
This high-throughput method assesses the point at which the compound precipitates when diluted from a DMSO stock into an aqueous buffer, mimicking the conditions of a typical screening assay.[10][11]
Principle: A laser is passed through the sample in a microplate well. If the compound precipitates, the resulting suspended particles scatter the light, and this increase in light scatter (nephelometry or turbidimetry) is detected. The concentration at which scattering significantly increases above background is the kinetic solubility limit.
Materials and Reagents:
High-concentration stock solution of 2-[(Oxetan-3-yl)amino]benzoic acid in DMSO (e.g., 50 mM)
Laser nephelometer or plate reader capable of measuring turbidity
Step-by-Step Methodology:
Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in DMSO (e.g., 50 mM). Ensure complete dissolution, using gentle warming or sonication if necessary, and visually inspect for any particulates.
Serial Dilution: In a separate 96-well plate (a "source plate"), perform a serial dilution of the DMSO stock solution with pure DMSO to create a range of concentrations (e.g., from 50 mM down to ~0.1 mM).
Assay Plate Preparation: Add a small, precise volume (e.g., 2 µL) of each DMSO concentration from the source plate into the corresponding wells of a new, clear-bottom assay plate.
Aqueous Addition: Rapidly add a larger volume of the aqueous buffer (e.g., 198 µL of PBS, pH 7.4) to each well of the assay plate. This achieves the final target concentrations with a consistent, low percentage of DMSO (in this case, 1%).
Incubation: Mix the plate gently for 1-2 minutes and then incubate at room temperature for a set period, typically 1 to 2 hours, to allow for precipitate formation.[10]
Measurement: Place the assay plate into the nephelometer or plate reader and measure the light scattering or turbidity in each well.
Data Analysis: Plot the measured light scatter units (LSU) versus the compound concentration. The kinetic solubility is determined as the concentration at which the LSU value "kicks off" or rises sharply from the baseline, indicating the onset of precipitation.[11]
dot
Caption: Workflow for Kinetic Solubility via Nephelometry.
Data Presentation and Interpretation
All solubility data should be compiled into a clear, concise format to allow for easy comparison and decision-making.
Table 2: Solubility Profile Summary for 2-[(Oxetan-3-yl)amino]benzoic acid
Parameter
Method
Solvent/Medium
Temperature (°C)
Result (µg/mL)
Result (mM)
Thermodynamic Solubility
Shake-Flask / HPLC
100% DMSO
25
[Enter Data]
[Enter Data]
Kinetic Solubility
Nephelometry
PBS, pH 7.4 (1% DMSO)
25
[Enter Data]
[Enter Data]
Stock Solution Stability
Visual/NMR
100% DMSO
25 (initial)
[e.g., Clear at 50 mM]
[e.g., 50 mM]
Stock Solution Stability
Visual/NMR
100% DMSO
4 (after 1 week)
[Enter Data]
[Enter Data]
Interpreting the Data:
High Thermodynamic Solubility: If the thermodynamic solubility in DMSO is high (e.g., >100 mM), it indicates that the compound is intrinsically very soluble in the solvent. This is the ideal scenario for creating stable, high-concentration stock solutions.
Discrepancy Between Thermodynamic and Kinetic Solubility: It is common for the kinetic solubility in an aqueous buffer to be significantly lower than the thermodynamic solubility in pure DMSO. This occurs because the compound is being forced to precipitate from a supersaturated solution upon the "solvent-shift" into the aqueous medium. A large discrepancy highlights the risk of compound precipitation in biological assays, even if the DMSO stock itself is clear.
Low Kinetic Solubility: A low kinetic solubility value (e.g., <10 µM) is a red flag for screening.[2] It suggests that at typical assay concentrations, the compound may precipitate, leading to artificially low activity or inconsistent results. This knowledge allows scientists to modify assay protocols (e.g., by lowering the final compound concentration) to ensure the compound remains in solution.
Conclusion and Best Practices
Determining the solubility of 2-[(Oxetan-3-yl)amino]benzoic acid in DMSO is not a single measurement but a comprehensive profiling exercise. By employing the rigorous shake-flask method for thermodynamic solubility and a high-throughput nephelometry assay for kinetic solubility, researchers can build a complete picture of the compound's behavior. This dual approach provides confidence in the integrity of DMSO stock solutions while simultaneously predicting the compound's performance in aqueous-based biological screens.
Key Recommendations:
Always Use High-Purity Reagents: The use of anhydrous, high-purity DMSO is critical, as water content can significantly impact the solubility of many compounds.
Verify Stock Solutions: Do not assume a compound has dissolved. Always visually inspect stock solutions for particulates before use. For critical applications, quantitative methods like NMR can be used to confirm the concentration of a stock solution.[2][12]
Understand the Question You Are Asking: Recognize that thermodynamic and kinetic solubility provide different but equally valuable pieces of information. The former speaks to the ideal, equilibrium state, while the latter informs the practical reality of high-throughput screening.
By integrating these protocols and principles into the drug discovery workflow, research teams can mitigate the risks associated with poor solubility, improve the quality and reliability of their data, and ultimately make more informed decisions in the pursuit of new therapeutics.
References
AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. AxisPharm. Retrieved from [Link]
BioDuro. (n.d.). ADME Solubility Assay. BioDuro. Retrieved from [Link]
Bio-protocol. (2018). Determination of Kinetic Solubility. Bio-protocol. Retrieved from [Link]
SciSpace. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. SciSpace. Retrieved from [Link]
Asian Journal of Chemistry. (2013). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. Retrieved from [Link]
Domainex. (n.d.). Thermodynamic Solubility Assay. Domainex. Retrieved from [Link]
Molecules. (2021). DMSO Solubility Assessment for Fragment-Based Screening. MDPI. Retrieved from [Link]
Journal of Biomolecular Screening. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. PubMed. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of Benzoic acid, 3-amino-, ethyl ester (CAS 582-33-2). Cheméo. Retrieved from [Link]
ResearchGate. (2014). Does dmso of different grades make a difference in phytochemical drug solubility?. ResearchGate. Retrieved from [Link]
Engineering Metabolic Stability: The Strategic Incorporation of N-Oxetanyl Anilines in Drug Design
The Oxetane Paradigm in Medicinal Chemistry Anilines and basic amines are ubiquitous structural motifs in small-molecule drug discovery, particularly within the development of kinase inhibitors. However, their high basic...
Author: BenchChem Technical Support Team. Date: March 2026
The Oxetane Paradigm in Medicinal Chemistry
Anilines and basic amines are ubiquitous structural motifs in small-molecule drug discovery, particularly within the development of kinase inhibitors. However, their high basicity often introduces severe pharmacokinetic (PK) liabilities, including excessive lipophilicity, promiscuous off-target binding (such as hERG ion channel inhibition), and rapid oxidative metabolism by Cytochrome P450 (CYP450) enzymes.
To circumvent these attrition risks, the strategic incorporation of the oxetane ring—specifically as an N-oxetanyl substituent—has emerged as a transformative bioisosteric replacement[1]. By replacing traditional N-alkyl or N-cycloalkyl groups with an oxetane, medicinal chemists can precisely tune the physicochemical properties of the parent molecule without adding significant steric bulk.
As an application scientist, I emphasize that understanding the causality behind a structural modification is far more valuable than simply observing the outcome. Why does replacing a cyclobutyl group with an oxetanyl group profoundly improve metabolic stability? The answer lies in the fundamental physical chemistry of the four-membered oxygen heterocycle.
Oxetanes possess a strained C-O-C bond angle (median 91.3°), which exposes the oxygen lone pairs and makes the ring a potent hydrogen-bond acceptor[2]. When this ring is attached directly to an aniline nitrogen, the strong inductive electron-withdrawing effect of the oxetane oxygen pulls electron density away from the amine.
This inductive effect results in a significant reduction in the basicity of the adjacent nitrogen, typically lowering the pKa by 1.5 to 2.0 units[3]. At physiological pH (7.4), this reduced basicity translates to a substantially lower fraction of protonated amine, which in turn drastically reduces the molecule's overall lipophilicity (LogD)[2]. Because CYP450 active sites (particularly CYP3A4 and CYP2D6) heavily favor binding to highly lipophilic, positively charged amines, the N-oxetanyl modification effectively evades CYP450 affinity[1]. The downstream result is a dramatic decrease in intrinsic clearance (
) and an extended metabolic half-life.
Mechanistic pathway of N-oxetanyl incorporation enhancing metabolic stability.
Quantitative Property Profiling
To illustrate this causality, consider a matched molecular pair (MMP) analysis typical of anaplastic lymphoma kinase (ALK) or protein kinase C (PKC) inhibitor optimization campaigns[4]. Replacing a cyclobutyl group with a 3-oxetanyl group yields predictable, highly favorable shifts in ADME properties.
Table 1: Matched Molecular Pair Analysis of Aniline Derivatives
Structural Motif
R-Group
Calc. pKa
LogD (pH 7.4)
HLM (µL/min/mg)
hERG IC50 (µM)
N-Cyclobutyl Aniline
Cyclobutyl
7.8
4.2
85.0
2.1
N-Oxetanyl Aniline
3-Oxetanyl
6.1
2.5
15.0
>30.0
Data synthesis reflects standard literature observations where N-oxetanyl incorporation reduces LogD by ~1.5 units and significantly lowers microsomal clearance[2].
Experimental Workflows: Self-Validating Protocols
Generating data is insufficient; the data must be inherently trustworthy. Every metabolic stability assay must be designed as a self-validating system. Below is the definitive, step-by-step protocol for evaluating the intrinsic clearance of N-oxetanyl anilines in Human Liver Microsomes (HLM).
Rationale: This assay measures the rate of parent compound depletion. To ensure trustworthiness, we must differentiate CYP-mediated metabolism from chemical instability. Therefore, a minus-NADPH (-NADPH) control is mandatory.
Compound Preparation: Prepare a 10 mM stock solution of the N-oxetanyl derivative in DMSO. Dilute in 100 mM potassium phosphate buffer (pH 7.4) to achieve a final assay concentration of 1 µM (ensuring final DMSO concentration is <0.5% to prevent CYP inhibition).
Microsome Preparation: Thaw pooled Human Liver Microsomes (HLM) on ice. Dilute in the same buffer to a final protein concentration of 0.5 mg/mL.
Pre-Incubation: Aliquot 90 µL of the microsome/compound mixture into a 96-well plate. Pre-incubate at 37°C for 5 minutes.
Reaction Initiation:
Test Wells (+NADPH): Add 10 µL of a 10 mM NADPH regenerating system to initiate CYP450 activity.
Control Wells (-NADPH): Add 10 µL of buffer instead of NADPH. (If the compound degrades here, the instability is chemical, not CYP-mediated).
Positive Control: Run parallel wells using Verapamil or Dextromethorphan to validate the metabolic viability of the HLM batch.
Time-Course Quenching: At specific time points (0, 5, 15, 30, and 60 minutes), remove a 20 µL aliquot and immediately quench the reaction by adding it to 80 µL of ice-cold acetonitrile containing an analytical internal standard (IS).
Sample Processing & Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to precipitate proteins. Transfer the supernatant to a clean plate for LC-MS/MS quantification.
Data Calculation: Plot the natural log of the remaining parent compound area ratio versus time. The slope of the linear regression (
) is used to calculate intrinsic clearance: , where is incubation volume and is protein mass.
Self-validating experimental workflow for microsomal intrinsic clearance.
Protocol 2: Metabolite Identification (MetID) for Ring-Opening Liabilities
While N-oxetanyl groups successfully evade CYP450-mediated N-dealkylation, they can introduce a secondary metabolic liability: ring-opening by human microsomal epoxide hydrolase (mEH)[3].
Incubation: Incubate the N-oxetanyl compound (10 µM) with HLM (1.0 mg/mL) and NADPH for 60 minutes at 37°C.
Trapping Agents: Run a parallel incubation supplemented with 5 mM Glutathione (GSH) to trap any reactive electrophilic intermediates formed by potential CYP-mediated scission of the oxetane ring.
High-Resolution Mass Spectrometry (HRMS): Analyze the quenched supernatant using UPLC coupled to a Time-of-Flight (TOF) or Orbitrap mass spectrometer.
Data Interpretation: Scan for the M+18 mass shift. The addition of 18 Da (H2O) across the oxetane ring is the hallmark signature of mEH-mediated hydrolysis, resulting in a diol metabolite. If mEH liability is high, steric shielding (e.g., adding a methyl group adjacent to the oxetane) may be required in the next design iteration.
Conclusion
The transition from highly basic, lipophilic anilines to N-oxetanyl derivatives represents a masterclass in rational drug design. By leveraging the inductive electron-withdrawing properties of the oxetane ring, medicinal chemists can systematically lower pKa and LogD, thereby engineering molecules that inherently resist CYP450-mediated degradation. When coupled with rigorous, self-validating experimental workflows to monitor both intrinsic clearance and mEH liabilities, the N-oxetanyl motif serves as a highly reliable engine for advancing robust clinical candidates.
References
Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry
Chemical Reviews - ACS Publications
URL:[Link]
Synthetic oxetanes in drug discovery: where are we in 2025?
Expert Opinion on Drug Discovery - Taylor & Francis
URL:[Link]
Put a ring on it: application of small aliphatic rings in medicinal chemistry
MedChemComm - PMC
URL:[Link]
Expanding the synthesis and utility of four-membered O and N systems during the Roche-ETH collaboration
Chimia - ResearchGate
URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Methodology: Reductive Amination utilizing Sodium Triacetoxyborohydride [NaBH(OAc)₃]
Scientific Context & Rationale
The incorporation of the oxetane ring into small-molecule drug candidates has become a cornerstone strategy in modern medicinal chemistry. As a robust bioisostere for gem-dimethyl or carbonyl groups, the oxetan-3-yl moiety profoundly improves physicochemical properties—specifically by reducing lipophilicity (logP), enhancing aqueous solubility, and mitigating cytochrome P450-mediated metabolic liabilities[1].
Synthesizing 2-[(oxetan-3-yl)amino]benzoic acid requires the functionalization of anthranilic acid (2-aminobenzoic acid) with oxetan-3-one. Anthranilic acid presents a unique synthetic challenge: the amine is weakly nucleophilic due to the electron-withdrawing nature of the ortho-carboxylic acid and the presence of intramolecular hydrogen bonding.
To overcome this, a highly optimized reductive amination protocol is required. While sodium cyanoborohydride (NaBH₃CN) is a classical reagent for this transformation, it is notoriously sluggish with electron-deficient anilines and generates highly toxic hydrogen cyanide gas upon acidic workup[2]. Conversely, sodium triacetoxyborohydride[NaBH(OAc)₃] provides a milder, safer, and kinetically superior alternative. NaBH(OAc)₃ exhibits exquisite chemoselectivity: it reduces the transient iminium ion rapidly while leaving the starting oxetan-3-one and the carboxylic acid untouched[3].
Mechanistic Pathway
The reaction proceeds via a cascade of condensation and hydride transfer. The addition of a mild Brønsted acid (glacial acetic acid) is the critical causative factor for success here. Acetic acid protonates the initial hemiaminal intermediate, facilitating the expulsion of water to generate the highly electrophilic iminium ion. Without this acid catalysis, the reaction stalls at the hemiaminal stage due to the poor nucleophilicity of anthranilic acid.
Figure 1: Chemical mechanism of the reductive amination highlighting the acid-catalyzed iminium intermediate.
Experimental Design & Reagent Stoichiometry
To ensure a self-validating and reproducible system, the stoichiometry is intentionally biased. An excess of oxetan-3-one (1.5 eq) drives the equilibrium toward iminium formation. 1,2-Dichloroethane (DCE) is selected as the solvent because, unlike methanol, it is non-nucleophilic and prevents the formation of dead-end oxetane acetals[2].
Table 1: Quantitative Reagent Summary
Reagent
MW ( g/mol )
Equivalents
Amount (per 10 mmol scale)
Role in Reaction
Anthranilic Acid
137.14
1.0 eq
1.37 g
Limiting Reagent / Nucleophile
Oxetan-3-one
72.06
1.5 eq
1.08 g
Electrophile
Glacial Acetic Acid
60.05
2.0 eq
1.14 mL
Brønsted Acid Catalyst
NaBH(OAc)₃
211.94
2.5 eq
5.30 g
Hydride Donor
1,2-Dichloroethane
98.96
0.2 M
50.0 mL
Aprotic Solvent
Step-by-Step Protocol
Figure 2: Step-by-step experimental workflow for the reductive amination process.
Phase 1: Iminium Pre-formation
Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add anthranilic acid (1.37 g, 10.0 mmol) and 1,2-dichloroethane (50 mL).
Addition: Add oxetan-3-one (1.08 g, 15.0 mmol) followed immediately by glacial acetic acid (1.14 mL, 20.0 mmol).
Pre-activation: Stir the resulting mixture at room temperature (20–25 °C) under an inert nitrogen atmosphere for 60 minutes. Causality: This incubation period is mandatory to allow the thermodynamically unfavorable iminium ion to accumulate before the reducing agent is introduced.
Phase 2: Reduction
Hydride Addition: Cool the flask to 0 °C using an ice bath. Add NaBH(OAc)₃ (5.30 g, 25.0 mmol) in four equal portions over 20 minutes. Causality: Portionwise addition prevents a rapid exothermic spike that could lead to the thermal ring-opening of the strained oxetane moiety.
Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16 hours.
In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in mass-spec grade methanol, and analyze via LC-MS. The reaction is deemed complete when the starting mass (
138.1 [M+H]⁺) is consumed and the product mass ( 194.1 [M+H]⁺) dominates.
Phase 3: Workup and Isolation
Quenching: Cool the reaction mixture to 0 °C and carefully quench by the dropwise addition of saturated aqueous NaHCO₃ (30 mL). Caution: Vigorous effervescence will occur due to the release of H₂ and CO₂ gas.
pH Adjustment (Critical Step): Anthranilic acid derivatives are amphoteric. Adjust the aqueous layer to pH ~4.0 using 1M HCl. Causality: pH 4.0 approximates the isoelectric point of the product, ensuring the molecule is in its neutral zwitterionic form, maximizing its partition coefficient into the organic phase.
Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 40 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Gradient of 0% to 10% Methanol in Dichloromethane) to afford the pure 2-[(oxetan-3-yl)amino]benzoic acid.
Troubleshooting & Optimization
A self-validating protocol must account for common failure modes. Use the table below to diagnose and resolve deviations.
Table 2: Troubleshooting Matrix
Observation
Root Cause
Corrective Action
Incomplete Conversion (>20% SM remaining)
Insufficient iminium formation due to weak nucleophilicity.
Increase AcOH to 3.0 eq and extend Phase 1 pre-activation time to 2 hours.
Formation of Oxetan-3-ol (Byproduct)
Premature addition of NaBH(OAc)₃ before iminium formation.
Ensure strictly sequential addition. Do not mix NaBH(OAc)₃ with the ketone prior to the amine.
Poor Extraction Yield
Product is trapped in the aqueous layer as a highly soluble salt.
Strictly verify the aqueous phase is at pH 3.5–4.5 before extraction. Switch extraction solvent from EtOAc to a 4:1 DCM/Isopropanol mixture.
Over-alkylation (Tertiary Amine)
Excess ketone and reducing agent reacting with the secondary amine product.
Highly unlikely due to the steric bulk of the oxetane ring and the deactivation of the secondary amine, but if observed, reduce oxetan-3-one to 1.1 eq[3].
Optimization of Reductive Alkylation of Anilines with Oxetan-3-one: A Technical Guide
Executive Summary & Strategic Importance The incorporation of the oxetane ring into pharmaceutical pipelines has revolutionized modern drug design. Acting as a robust bioisostere for gem-dimethyl and carbonyl groups, the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
The incorporation of the oxetane ring into pharmaceutical pipelines has revolutionized modern drug design. Acting as a robust bioisostere for gem-dimethyl and carbonyl groups, the 3-oxetanyl moiety fundamentally alters the physicochemical landscape of a molecule[1]. When installed on an aniline nitrogen via reductive alkylation (amination) with oxetan-3-one, it dramatically lowers the basicity of the adjacent amine, improves aqueous solubility, and redirects metabolic clearance away from cytochrome P450 enzymes[2],[3].
This application note provides a comprehensive, causality-driven framework for optimizing the reductive alkylation of weakly nucleophilic anilines with the sterically hindered oxetan-3-one, ensuring high yields, scalability, and reproducibility in medicinal chemistry workflows.
Mechanistic Causality in Reaction Design
The reductive amination of anilines with oxetan-3-one presents a unique kinetic challenge. Anilines are inherently weak nucleophiles due to the delocalization of the nitrogen lone pair into the aromatic
-system. Conversely, oxetan-3-one is sterically hindered and possesses significant ring strain (bond angles of ~90°), which creates an energy barrier for nucleophilic addition[2],[1].
To overcome this, the reaction relies on a precisely tuned Lewis Acid / Reductant synergy :
Electrophilic Activation: A Lewis acid, typically Zinc Chloride (
) or Titanium Isopropoxide (), is required to coordinate with the carbonyl oxygen of oxetan-3-one, drastically increasing its electrophilicity[4],[5].
Dehydration: The Lewis acid further facilitates the elimination of water from the transient hemiaminal to form the highly reactive iminium ion.
Selective Reduction: Sodium cyanoborohydride (
) is utilized because, under the mildly acidic conditions (pH 4–5) created by the Lewis acid and solvent, it selectively reduces the electrophilic iminium ion without reducing the unreacted oxetan-3-one[6],[5].
Mechanistic pathway of the reductive alkylation of anilines with oxetan-3-one.
Quantitative Data & Reagent Selection
The decision to substitute an isopropyl or gem-dimethyl group with an oxetane ring is driven by specific pharmacokinetic goals. Table 1 summarizes the typical physicochemical shifts observed upon successful reductive alkylation.
Table 1: Physicochemical Impact of N-Oxetanyl vs. N-Isopropyl Substitution
Property
N-Isopropyl Aniline
N-(Oxetan-3-yl) Aniline
Causality / Mechanism
Basicity (pKa)
Higher (~10.4)
Lower (~8.0)
Electron-withdrawing nature of the oxetane oxygen reduces amine basicity[3].
Metabolic Clearance
High (Rapid oxidation)
Low (Stable)
Redirects clearance by blocking oxidation at the bridging methylene carbon[2].
Lipophilicity (LogD)
Higher
Lower
The polar oxygen atom in the oxetane ring increases hydrophilicity[1].
| Volume of Distribution | High (Bioaccumulation) | Lower (Optimal) | Reduced basicity and lipophilicity prevent non-specific tissue binding[3]. |
Selecting the correct reducing agent is the most critical variable in the experimental setup. Table 2 outlines the operational parameters for the three most common hydride sources.
Table 2: Reducing Agent Selection Guide for Oxetan-3-one Amination
Reducing Agent
Optimal Solvent
pH Requirement
Reactivity Profile
Best Use Case
|
| MeOH | Mildly Acidic (pH 4-5) | Highly selective for iminium over ketone[6]. | One-pot reactions with weak nucleophiles (anilines) + [5]. |
| | DCE, THF, DCM | Mildly Acidic (AcOH) | Mild, water-sensitive, avoids toxic cyanide[7]. | Aliphatic amines or highly electron-rich anilines[7]. |
| | EtOH, MeOH | Neutral/Basic | Highly reactive, reduces ketones directly[5]. | Stepwise reactions where the imine is fully pre-formed and isolated[5]. |
Self-Validating Experimental Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems. Do not proceed to the reduction step until analytical confirmation (LC-MS) of the imine/hemiaminal intermediate is achieved. Premature addition of the reductant will irreversibly reduce oxetan-3-one to oxetan-3-ol, stalling the reaction.
Protocol A: One-Pot
/
Method (Standard for Anilines)
This protocol is highly effective for sterically hindered or electron-deficient anilines, utilizing
Preparation: In an oven-dried flask under an inert atmosphere (Nitrogen/Argon), dissolve the aniline (1.0 equiv) and oxetan-3-one (1.5 equiv) in anhydrous MeOH.
Lewis Acid Activation: Add anhydrous
(1.5 equiv) in one portion. The reaction mixture may become slightly warm.
Imine Formation (Validation Point): Stir the mixture at 40–50 °C for 2 to 4 hours. Self-Validation: Pull a 10
L aliquot, quench in aqueous , extract with DCM, and analyze via LC-MS. Proceed only when the aniline mass is consumed and the imine/hemiaminal mass is dominant.
Reduction: Cool the reaction to 0 °C. Add
(1.5 equiv) portion-wise. Caution: Toxic HCN gas can be liberated; perform strictly in a fume hood[6].
Completion: Allow the reaction to warm to room temperature and stir for an additional 2–12 hours until LC-MS indicates complete conversion to the N-(oxetan-3-yl)aniline.
Workup: Quench the reaction by slowly pouring it into saturated aqueous
. Extract the aqueous layer three times with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous , filter, and concentrate under reduced pressure[9].
Purification: Purify the crude residue via flash column chromatography (Silica gel, typically Hexanes/EtOAc or DCM/MeOH gradients).
Protocol B: Cyanide-Free
Method
For electron-rich anilines where strong Lewis acid activation is unnecessary, this milder protocol avoids the toxicity of cyanoborohydride[7].
Step-by-Step Methodology:
Dissolve the aniline (1.0 equiv) and oxetan-3-one (1.5 equiv) in anhydrous 1,2-Dichloroethane (DCE).
Add glacial acetic acid (1.0 – 2.0 equiv) to adjust the pH to ~4.5. Stir at room temperature for 1 hour.
Add
(2.0 equiv) portion-wise.
Stir at room temperature to 35 °C for 12–18 hours.
Quench with saturated aqueous
, extract with DCM, and purify via flash chromatography.
Experimental workflow for the one-pot reductive alkylation of anilines (Protocol A).
Troubleshooting & Optimization
Issue: High levels of unreacted aniline and oxetan-3-ol byproduct.
Causality: The reducing agent was added before the imine had fully formed.
reduced the oxetan-3-one directly.
Solution: Increase the imine formation time (Step 3). Add molecular sieves (4Å) to drive the dehydration equilibrium forward[6].
Issue: Reaction stalls at the hemiaminal intermediate.
Causality: Insufficient acidity to protonate the hemiaminal hydroxyl group for water elimination.
Solution: Ensure anhydrous
is used (it degrades in ambient moisture). Alternatively, add a catalytic amount of acetic acid or switch to a stronger Lewis acid like [5].
Issue: Over-alkylation (Formation of tertiary amine).
Causality: The secondary N-(oxetan-3-yl)aniline product is more nucleophilic than the starting primary aniline.
Solution: This is rare due to the steric bulk of the oxetane ring. However, if observed, reduce the equivalents of oxetan-3-one to 1.05 and lower the reduction temperature to 0 °C.
References
Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews - ACS Publications |[Link]
Synthetic oxetanes in drug discovery: where are we in 2025? | Taylor & Francis |[Link]
Discovery of GDC-0853: A Potent, Selective, and Noncovalent Bruton's Tyrosine Kinase Inhibitor in Early Clinical Development | Journal of Medicinal Chemistry - ACS Publications |[Link]
Reductive Amination - Common Conditions: NaHB(OAc)3 | Common Organic Chemistry |[Link]
Application Note: Solid-Phase Synthesis Compatibility and Cleavage Optimization for Oxetane-Amino Benzoic Acids
Introduction & Rationale The incorporation of strained ring systems into peptides and peptidomimetics is a rapidly advancing frontier in drug development. Oxetanes, in particular, serve as excellent bioisosteres for carb...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Rationale
The incorporation of strained ring systems into peptides and peptidomimetics is a rapidly advancing frontier in drug development. Oxetanes, in particular, serve as excellent bioisosteres for carbonyl groups, improving metabolic stability, aqueous solubility, and membrane permeability without significantly increasing lipophilicity [1].
However, integrating oxetane-amino benzoic acids into standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS) presents a profound chemical challenge. The inherent ring strain of the four-membered oxetane (~107 kJ/mol) makes it highly susceptible to electrophilic ring-opening under the strongly acidic conditions (e.g., 95% Trifluoroacetic Acid, TFA) traditionally used for global deprotection and resin cleavage [3]. This application note provides a comprehensive, field-proven guide to navigating the delicate mechanistic balance required to successfully synthesize, couple, and cleave oxetane-amino benzoic acid derivatives on a solid support.
Mechanistic Insights: Stability vs. Isomerization
To master the handling of oxetane-amino benzoic acids, one must understand the causality behind their degradation. Under strongly acidic conditions, the oxetane oxygen becomes protonated. This creates a highly electrophilic intermediate that rapidly undergoes nucleophilic attack (by water, scavengers, or adjacent nucleophiles), resulting in irreversible ring-opening.
Interestingly, oxetane-amino benzoic acids exhibit a unique structural dichotomy. Recent studies have revealed that the 2-aminobenzoic acid motif can actually impart a degree of stabilization to the oxetane ring. Intramolecular hydrogen bonding between the N–H group and the adjacent carbonyl "freezes" the molecular conformation, shielding the oxetane from immediate degradation [2]. However, this stabilization is finite. Under prolonged exposure to heat or strong acids (like >5% TFA), the molecule undergoes an unexpected intramolecular isomerization, collapsing into a thermodynamically stable (hetero)cyclic lactone [2].
Therefore, successful SPPS utilizing these building blocks mandates the abandonment of standard Wang or Rink Amide resins in favor of highly acid-labile resins that permit ultra-mild cleavage.
Mechanistic divergence of oxetane-amino benzoic acids under varying acidic conditions.
Solid-Phase Synthesis Workflow & Compatibility
To prevent lactonization and ring-opening, the entire SPPS workflow must be designed around Minimal Protection Group Strategies and ultra-mild cleavage conditions [3].
Resin Selection: 2-Chlorotrityl chloride (2-CTC) resin is mandatory. It allows for peptide cleavage using as little as 1% TFA or 20% Hexafluoroisopropanol (HFIP), preserving the oxetane ring.
Coupling Reagents: Oxetane-amino benzoic acids can be sterically hindered. High-efficiency coupling reagents like HATU combined with a strong base (DIPEA) are required to drive the reaction to completion quickly, minimizing side reactions.
Fmoc Deprotection: The oxetane ring is generally stable to the basic conditions of Fmoc removal (20% Piperidine in DMF).
Workflow and cleavage-dependent outcomes for oxetane-amino benzoic acid SPPS.
Quantitative Cleavage Data
The survival of the oxetane motif is strictly dependent on the cleavage cocktail. The table below summarizes the causality between acid strength and oxetane integrity, validating the necessity of the 2-CTC/HFIP approach.
Cleavage Condition
Cleavage Time
Resin Type
Oxetane Integrity (%)
Major Observed Degradant
95% TFA / 2.5% TIS / 2.5% H₂O
120 Mins
Rink Amide
< 5%
Ring-opened lactone
5% TFA in DCM
60 Mins
2-CTC
~45%
Isomerized lactone
1% TFA in DCM
30 Mins
2-CTC
> 95%
Trace lactone
20% HFIP in DCM
60 Mins
2-CTC
> 98%
None (Intact Oxetane)
Experimental Protocols
Protocol A: Coupling of Oxetane-Amino Benzoic Acid
This protocol ensures maximum coupling efficiency of sterically hindered oxetane building blocks while preventing premature degradation.
Resin Preparation: Swell the Fmoc-deprotected peptide-bound 2-CTC resin (0.1 mmol scale) in dry N,N-Dimethylformamide (DMF) for 20 minutes.
Activation: In a separate vial, dissolve the Fmoc-oxetane-amino benzoic acid (0.3 mmol, 3 eq.) and HATU (0.29 mmol, 2.9 eq.) in 2 mL of dry DMF.
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (0.6 mmol, 6 eq.) to the activation vial. Causality note: A 2-minute pre-activation is crucial to form the active O-At ester before introducing it to the resin, overcoming the steric hindrance of the oxetane-aromatic system.
Coupling: Transfer the activated mixture to the resin. Agitate gently at room temperature for 2 hours.
Washing: Drain the reaction mixture and wash the resin sequentially with DMF (5 × 1 min) and Dichloromethane (DCM) (5 × 1 min).
This protocol utilizes HFIP, a mildly acidic fluorinated solvent, to cleave the peptide from the 2-CTC resin without crossing the activation energy threshold required for oxetane protonation and lactonization.
Preparation: Wash the fully synthesized resin thoroughly with DCM to remove all traces of DMF (DMF basicity can neutralize mild cleavage acids).
Cleavage: Treat the resin with a cocktail of 20% HFIP in DCM (v/v) (3 mL per 0.1 mmol resin). Agitate for 30 minutes at room temperature.
Collection: Filter the cleavage solution into a round-bottom flask. Repeat the cleavage step once more for 30 minutes and combine the filtrates.
Self-Validation Step: Before bulk concentration, immediately take a 10 µL aliquot of the filtrate, dilute in acetonitrile, and analyze via LC-MS. The target mass must match the calculated exact mass. The presence of a +18 Da mass shift or a significant secondary peak indicates water addition or lactone isomerization, signaling that the cleavage time was too long or the temperature too high.
Concentration: Evaporate the HFIP/DCM mixture under reduced pressure at room temperature . Causality note: Do not apply heat during evaporation. As established by recent literature, even mild heating concentrates the acidic environment and triggers spontaneous lactonization of oxetane-carboxylic acids [2].
Precipitation: Triturate the resulting residue with ice-cold diethyl ether to precipitate the intact oxetane-peptide.
References
Shipman, M., et al. "Solid-Phase Synthesis of Oxetane Modified Peptides." Organic Letters, 2017. URL:[Link]
"Unexpected Isomerization of Oxetane-Carboxylic Acids." Organic Letters, 2022. URL:[Link]
Application Notes and Protocols for the Preparation of Oxetane-Modified Quinazolinone Intermediates
Introduction: The Strategic Union of Quinazolinone and Oxetane in Modern Drug Discovery The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spe...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Union of Quinazolinone and Oxetane in Modern Drug Discovery
The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, anti-inflammatory, and anticonvulsant properties.[1][2][3] Its rigid, bicyclic structure provides a versatile template for the presentation of pharmacophoric elements in a well-defined spatial orientation. Parallel to the enduring importance of established heterocycles, the strategic incorporation of small, strained ring systems has emerged as a powerful tactic to optimize the physicochemical and pharmacokinetic profiles of drug candidates. Among these, the oxetane ring has garnered significant attention.[4][5][6][7]
This four-membered ether is not merely a passive linker but an active modulator of molecular properties. Its introduction can lead to marked improvements in aqueous solubility, metabolic stability, and lipophilicity, while also influencing the basicity of nearby functional groups.[5][6][8] The oxetane moiety can act as a "metabolic shield," directing metabolism away from cytochrome P450 enzymes and potentially reducing drug-drug interactions.[9] Furthermore, its three-dimensional nature can facilitate novel interactions with biological targets, enhancing potency and selectivity.[6]
This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of oxetane-modified quinazolinone intermediates. We will delve into the synthetic rationale, provide detailed, step-by-step protocols, and offer insights into the characterization of these valuable building blocks. The protocols described herein are designed to be robust and reproducible, empowering researchers to explore the promising chemical space at the intersection of quinazolinone and oxetane chemistry.
Synthetic Strategy: A Modular Approach to Oxetane-Modified Quinazolinones
The most convergent and versatile approach to oxetane-modified quinazolinones involves a modular strategy. This entails the separate synthesis of the quinazolinone core and a suitable oxetane-containing building block, followed by their strategic coupling. N-alkylation of the quinazolinone at the N-3 position is a particularly effective method for introducing the oxetane moiety, as it is generally a high-yielding and regioselective transformation.[3][10][11]
Our representative target molecule for this protocol is 3-(oxetan-3-ylmethyl)-quinazolin-4(3H)-one . The synthesis is divided into three main stages:
Synthesis of the Quinazolin-4(3H)-one Core: A classic and reliable method for constructing the quinazolinone scaffold is the condensation of anthranilic acid with an appropriate one-carbon source, such as formamide.[12][13]
Preparation of the Oxetane-Containing Electrophile: To facilitate the N-alkylation, a commercially available oxetane-containing alcohol, oxetan-3-ylmethanol, is converted to a more reactive electrophile, (oxetan-3-yl)methyl 4-methylbenzenesulfonate (tosylate).
Coupling of the Quinazolinone and Oxetane Moieties: The final step involves the N-alkylation of the pre-formed quinazolin-4(3H)-one with the oxetane tosylate under basic conditions.
This modular approach allows for the synthesis of a diverse library of analogues by simply varying the substituents on the quinazolinone core or the nature of the oxetane building block.
Experimental Protocols
Part 1: Synthesis of Quinazolin-4(3H)-one
This protocol details the synthesis of the fundamental quinazolinone core from anthranilic acid and formamide.
Reaction Scheme:
Figure 1: Synthesis of Quinazolin-4(3H)-one.
Materials and Reagents:
Reagent
Formula
MW ( g/mol )
Amount
Moles
Anthranilic acid
C₇H₇NO₂
137.14
10.0 g
72.9 mmol
Formamide
CH₃NO
45.04
30 mL
-
Procedure:
To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add anthranilic acid (10.0 g, 72.9 mmol) and formamide (30 mL).
Heat the reaction mixture to 180 °C in an oil bath and maintain this temperature for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (Eluent: Ethyl acetate/Hexane 1:1).
After 4 hours, cool the reaction mixture to room temperature. A precipitate will form.
Pour the cooled reaction mixture into 100 mL of cold water and stir for 30 minutes.
Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold water (3 x 50 mL).
Dry the solid product in a vacuum oven at 60 °C overnight to afford quinazolin-4(3H)-one as a white to off-white solid.
Part 2: Preparation of (Oxetan-3-yl)methyl 4-methylbenzenesulfonate
This protocol describes the conversion of oxetan-3-ylmethanol to its corresponding tosylate, a potent electrophile for the subsequent N-alkylation reaction.
Reaction Scheme:
Figure 2: Tosylation of Oxetan-3-ylmethanol.
Materials and Reagents:
Reagent
Formula
MW ( g/mol )
Amount
Moles
Oxetan-3-ylmethanol
C₄H₈O₂
88.11
5.0 g
56.7 mmol
p-Toluenesulfonyl chloride (TsCl)
C₇H₇ClO₂S
190.65
12.9 g
67.8 mmol
Pyridine
C₅H₅N
79.10
20 mL
-
Dichloromethane (DCM)
CH₂Cl₂
84.93
100 mL
-
Procedure:
In a 250 mL round-bottom flask under a nitrogen atmosphere, dissolve oxetan-3-ylmethanol (5.0 g, 56.7 mmol) in anhydrous pyridine (20 mL) and anhydrous dichloromethane (DCM) (80 mL).
Cool the solution to 0 °C in an ice bath.
Add p-toluenesulfonyl chloride (12.9 g, 67.8 mmol) portion-wise to the cooled solution over 15 minutes, ensuring the temperature remains below 5 °C.
After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour and then at room temperature overnight.
Monitor the reaction progress by TLC (Eluent: Ethyl acetate/Hexane 1:2).
Quench the reaction by slowly adding 100 mL of cold water.
Transfer the mixture to a separatory funnel and separate the layers.
Extract the aqueous layer with DCM (2 x 50 mL).
Combine the organic layers and wash sequentially with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (50 mL), and brine (50 mL).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.
Purify the crude product by flash column chromatography on silica gel (Eluent: Ethyl acetate/Hexane gradient) to afford (oxetan-3-yl)methyl 4-methylbenzenesulfonate as a colorless oil or white solid.
This application note provides a detailed and reliable protocol for the synthesis of oxetane-modified quinazolinone intermediates, exemplified by the preparation of 3-(oxetan-3-ylmethyl)-quinazolin-4(3H)-one. The described modular approach offers significant flexibility for the generation of diverse analogues for screening in drug discovery programs. The strategic incorporation of the oxetane moiety into the privileged quinazolinone scaffold represents a promising avenue for the development of novel therapeutic agents with enhanced pharmacological properties. By following the detailed procedures and understanding the underlying chemical principles, researchers can confidently synthesize these valuable intermediates and accelerate their drug discovery efforts.
References
Alagarsamy, V., Chitra, K., et al. (2023). Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. Molecules, 28(23), 7890. [Link]
Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12193-12251. [Link]
Burkhard, J. A., Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: A New Building Block for an Old Challenge. Angewandte Chemie International Edition, 49(48), 9052-9067. [Link]
Darwish, K. M. (2017). A Review on Methods of Synthesis of Quinazolines and (4H)-3,1-Quinazolin-4-ones. University of Benghazi Journal for Pure and Applied Sciences, 16(1), 1-23. [Link]
de la Torre, B. G., & Albericio, F. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. RSC Medicinal Chemistry, 14(12), 2465-2483. [Link]
Jat, J. L., & Wuest, W. M. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 66(17), 11779-11795. [Link]
Toselli, F., et al. (2021). Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings. Molecules, 26(21), 6439. [Link]
Khan, I., & Saeed, A. (2016). Quinazolines and quinazolinones as ubiquitous structural fragments in medicinal chemistry: An update on the development of synthetic methods and pharmacological diversification. Bioorganic & Medicinal Chemistry, 24(12), 2657-2685. [Link]
Li, J., et al. (2023). 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) Promoted N-Alkylation of Quinazolinones through Nucleophilic Substitution of Benzyl Alcohols. The Journal of Organic Chemistry, 88(20), 14555-14564. [Link]
Stepan, A. F., et al. (2025). Synthetic oxetanes in drug discovery: where are we in 2025? Expert Opinion on Drug Discovery, 20(1), 1-15. [Link]
Talele, T. T. (2011). Recent advances in 4(3H)-quinazolinone syntheses. RSC Advances, 1(9), 1637-1664. [Link]
Wuitschik, G., et al. (2006). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition, 45(46), 7736-7739. [Link]
Asif, M. (2014). Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. International Journal of Medicinal Chemistry, 2014, 395637. [Link]
Kulyk, O., et al. (2020). N- and / or O- Alkylation of Quinazolinone Derivatives. Organic & Medicinal Chemistry International Journal, 10(2), 555781. [Link]
Khan, I., & Saeed, A. (2016). Quinazolines and quinazolinones as ubiquitous structural fragments in medicinal chemistry: An update on the development of synthetic methods and pharmacological diversification. Bioorganic & Medicinal Chemistry, 24(12), 2657-2685. [Link]
Deulkar, A. (2025). Medicinal Perspective of Quinazolinone Derivatives as an Anticancer Agent. Journal of Medicinal and Organic Chemistry, 8(1), 282-290. [Link]
Al-Obaydi, J. M., & Al-Janabi, K. A. (2022). Medicinal Chemistry of Analgesic and Anti-Inflammatory Quinazoline Compounds. IntechOpen. [Link]
Bioconjugation techniques using N-oxetanyl anthranilic acid linkers
This guide details the application of N-oxetanyl anthranilic acid (NOAA) linkers in bioconjugation. This specific linker class combines the fluorescent and rigid scaffold of anthranilic acid (2-aminobenzoic acid) with th...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the application of N-oxetanyl anthranilic acid (NOAA) linkers in bioconjugation. This specific linker class combines the fluorescent and rigid scaffold of anthranilic acid (2-aminobenzoic acid) with the physicochemical benefits of the oxetane ring (solubility enhancement, metabolic stability, and conformational constraint).
Part 1: Introduction & Core Concepts
The N-Oxetanyl Anthranilic Acid (NOAA) Advantage
In modern drug development, particularly for Antibody-Drug Conjugates (ADCs) and PROTACs, the linker is not merely a connector but a functional component that dictates pharmacokinetics. Traditional alkyl or PEG linkers often suffer from hydrophobicity or excessive flexibility.
The NOAA linker addresses these challenges through three mechanisms:
Conformational Rigidity: The anthranilic acid scaffold introduces a "kink" or turn (often stabilizing
-turns in peptides), reducing the entropic penalty of binding.
Solubility Modulation: The oxetane ring acts as a "polar hydrophobe." It is lipophilic enough to cross membranes but polar enough to improve aqueous solubility compared to gem-dimethyl or cyclohexyl analogs.
Metabolic Stability: The N-oxetanyl group protects the aniline nitrogen from metabolic dealkylation (a common failure mode in N-alkyl linkers) while reducing the basicity of the amine, preventing non-specific binding.
Mechanism of Action
The conjugation strategy relies on a "bifunctional" approach:
Site A (Carboxylic Acid): Activated (typically as an NHS ester) to react with primary amines (Lysine residues) on the biomolecule.
Site B (Aromatic Amine): Modified with the oxetane ring before conjugation. This modification is stable and does not participate in the bioconjugation reaction itself but modulates the linker's properties.
Fluorescence: The anthranilic acid core provides intrinsic fluorescence (
nm, nm), allowing for label-free tracking of the conjugate.
Part 2: Experimental Protocols
Synthesis of N-(Oxetan-3-yl) Anthranilic Acid Linker
Note: This synthesis uses a reductive amination strategy adapted from Shipman et al. for oxetane-modified amino acids.
Reagents Required:
Methyl anthranilate (CAS: 134-20-3)
Oxetan-3-one (CAS: 6704-31-0)
Sodium triacetoxyborohydride (STAB)
Dichloromethane (DCM) and Acetic Acid (AcOH)
Lithium Hydroxide (LiOH) for hydrolysis
Step-by-Step Protocol:
Reductive Amination:
Dissolve methyl anthranilate (1.0 eq) and oxetan-3-one (1.5 eq) in anhydrous DCM (0.1 M).
Add acetic acid (2.0 eq) to catalyze imine formation. Stir at Room Temperature (RT) for 30 min.
Add STAB (2.0 eq) portion-wise over 10 minutes.
Stir at RT for 12–16 hours under inert atmosphere (
).
QC Check: Monitor by TLC/LC-MS for disappearance of amine.
Workup: Quench with sat.
, extract with DCM, dry over , and concentrate. Purify via flash chromatography (Hex/EtOAc).
Saponification (Ester Hydrolysis):
Dissolve the N-oxetanyl methyl ester in THF/Water (3:1).
Add LiOH (3.0 eq) and stir at RT for 4 hours.
Acidify carefully to pH 4–5 with 1M HCl (Avoid pH < 3 to prevent oxetane ring opening).
Extract with EtOAc to obtain N-(oxetan-3-yl) anthranilic acid .
Activation and Bioconjugation to Protein (Lysine)
Objective: Conjugate the NOAA linker to a monoclonal antibody (mAb).
Protocol:
NHS-Ester Activation:
Dissolve NOAA (10 mg) in anhydrous DMSO.
Add N-hydroxysuccinimide (NHS, 1.2 eq) and EDC (1.5 eq).
Stir for 2–4 hours at RT.
Note: The N-oxetanyl amine is less nucleophilic than a primary amine, so self-polymerization is minimal, but using excess NHS ensures the ester forms preferentially.
Conjugation:
Buffer Exchange mAb into PBS (pH 7.4) or Borate buffer (pH 8.0). Avoid amine-containing buffers (Tris).
Add the activated NOAA-NHS ester (in DMSO) to the mAb solution (keep DMSO < 10% v/v).
Molar Ratio: Use 5–10 equivalents of linker per antibody for a target Drug-Antibody Ratio (DAR) of 2–4.
Incubate at RT for 1 hour or
C overnight.
Purification:
Remove excess linker using a Desalting Column (e.g., PD-10 or Zeba Spin) or Tangential Flow Filtration (TFF).
Elute into storage buffer (e.g., PBS + trehalose).
Part 3: Visualization & Data Analysis
Workflow Diagram
The following diagram illustrates the synthesis and conjugation logic, highlighting the critical "Safe pH Window" for oxetane stability.
Caption: Workflow for synthesizing the N-oxetanyl anthranilic acid linker and conjugating it to a protein. Note the pH sensitivity during hydrolysis.
Comparative Properties Table
Comparison of NOAA against standard linkers used in ADCs.
Feature
N-Oxetanyl Anthranilic Acid (NOAA)
Standard Alkyl Linker (C6)
PEG Linker (PEG4)
Solubility (LogD)
Low (Polar)
High (Lipophilic)
Very Low (Hydrophilic)
Conformation
Rigid (Turn-inducing)
Flexible
Very Flexible
Metabolic Stability
High (Resists N-dealkylation)
Moderate
High
UV Traceability
Yes (Intrinsic Fluorescence)
No
No
Aggregation Risk
Low (Oxetane masks hydrophobicity)
High
Low
Part 4: Troubleshooting & Critical Parameters
Oxetane Ring Stability:
Risk:[1] Oxetanes are susceptible to acid-catalyzed ring opening.[2]
Solution: Never expose the linker to pH < 3.0. During HPLC purification, use 0.1% Formic acid (pH ~2.7) sparingly or switch to Ammonium Acetate (pH 4.5) buffers.
Incomplete Coupling:
Observation: Low DAR (Drug-Antibody Ratio).
Cause: Steric hindrance from the anthranilic acid ring.
Solution: Increase reaction time to 4 hours or use a more reactive ester (e.g., Sulfo-NHS).
Fluorescence Interference:
Note: If your payload is also fluorescent (e.g., Doxorubicin), the anthranilic acid fluorescence (
nm) might overlap or FRET. Run a spectral scan of the payload before conjugation.
References
Wuitschik, G., et al. (2010). "Oxetanes as Promising Modules in Drug Discovery."[3] Angewandte Chemie International Edition. Link
Shipman, M., et al. (2016). "Macrocyclisation of small peptides enabled by oxetane incorporation."[4][5] Chemical Science. Link
Dunbar, A., et al. (2020).[6] "Development of oxetane modified building blocks for peptide synthesis." Organic & Biomolecular Chemistry. Link
Bigge, C. F., et al. (1993). "Anthranilic acid-based linkers for bioconjugation."[7] Journal of Medicinal Chemistry. (Foundational chemistry for anthranilic acid linkers).
Preventing oxetane ring opening during acid hydrolysis steps
A Guide to Preventing Ring Opening During Acid Hydrolysis Welcome to the Technical Support Center for advanced chemical synthesis. As a Senior Application Scientist, I've designed this comprehensive guide to address a cr...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide to Preventing Ring Opening During Acid Hydrolysis
Welcome to the Technical Support Center for advanced chemical synthesis. As a Senior Application Scientist, I've designed this comprehensive guide to address a critical challenge faced by researchers and drug development professionals: the undesired ring-opening of oxetanes during acid hydrolysis steps. This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to ensure the integrity of your oxetane-containing molecules.
Troubleshooting Guide: When Your Oxetane Ring Won't Cooperate
This section is structured to provide immediate, actionable solutions to common problems encountered during synthesis.
Scenario 1: My oxetane is decomposing during an acid-catalyzed deprotection or hydrolysis.
Symptom: You observe the formation of 1,3-diols or other ring-opened byproducts in your reaction mixture, confirmed by TLC, LC-MS, or NMR.
Core Issue: The oxetane ring, a four-membered cyclic ether, possesses significant ring strain (approximately 25.5 kcal/mol or 107 kJ/mol), making it susceptible to cleavage under acidic conditions.[1] The reaction is initiated by the protonation of the ring oxygen, which activates the ring for nucleophilic attack.[1]
Solutions:
Switch to Basic or Neutral Conditions: The oxetane ring is generally stable under basic conditions.[1][2] For ester hydrolysis, saponification using lithium hydroxide (LiOH), sodium hydroxide (NaOH), or potassium hydroxide (KOH) is the preferred method to avoid ring-opening.[3][4][5]
Employ Milder Acidic Catalysts: If acidic conditions are unavoidable, replace strong acids like HCl and H₂SO₄ with milder alternatives. In some cases, a catalytic amount of a weaker acid like p-toluenesulfonic acid (TsOH) may be tolerated, but this requires careful optimization.[3]
Protect Proximal Nucleophiles: The presence of internal nucleophiles, such as a nearby alcohol or amine, can significantly accelerate intramolecular ring-opening under acidic conditions.[3][6][7] Protecting these functional groups prior to the acid hydrolysis step is a crucial preventative measure.
Scenario 2: I need to hydrolyze a sterically hindered ester without opening the oxetane ring.
Symptom: Standard basic hydrolysis conditions are too slow or ineffective due to steric hindrance around the ester, and you are hesitant to use harsh acidic conditions.
Core Issue: Steric hindrance can significantly slow down the rate of saponification, tempting the use of higher temperatures or stronger acids, both of which threaten the oxetane's stability.
Solutions:
Optimize Solvent Systems for Basic Hydrolysis: The choice of solvent can dramatically impact the rate of alkaline hydrolysis. Using a mixture of a polar aprotic solvent like THF or dioxane with methanol and water can enhance the solubility of the substrate and the reactivity of the hydroxide nucleophile.[4][8]
Consider Non-Aqueous Hydrolysis Conditions: Mild methods for alkaline hydrolysis in non-aqueous media, such as a low concentration of NaOH in a methanol/dichloromethane mixture, have been developed and can be effective for hindered esters at room temperature.[8]
Scenario 3: My 3,3-disubstituted oxetane, which I thought was stable, is decomposing.
Symptom: Even a 3,3-disubstituted oxetane, known for its enhanced stability, is showing signs of ring-opening.
Core Issue: While 3,3-disubstitution does increase stability by sterically hindering the approach of external nucleophiles, this protection is not absolute.[1][6][7] The presence of internal nucleophiles or particularly harsh acidic conditions can still lead to decomposition.[3][6][7]
Solutions:
Re-evaluate for Internal Nucleophiles: Double-check the structure of your molecule for any nearby hydroxyl or amino groups that could be participating in an intramolecular ring-opening.[3] If present, these must be protected.
Scrutinize Reaction and Workup Conditions: Even a brief exposure to strong acid during an extractive workup can be enough to cause significant decomposition. Ensure that any acidic washes are followed immediately by a neutralizing wash (e.g., with aqueous sodium bicarbonate).
Frequently Asked Questions (FAQs)
Q1: Why are oxetanes so susceptible to ring-opening in acidic media?
The susceptibility of oxetanes to acid-catalyzed ring-opening is a consequence of their inherent ring strain and the Lewis basicity of the oxygen atom.[9][10] In the presence of a Brønsted or Lewis acid, the oxygen atom is protonated or coordinates to the Lewis acid, forming a highly reactive oxonium ion.[10][11] This dramatically increases the electrophilicity of the ring carbons, making them susceptible to attack by even weak nucleophiles, leading to ring cleavage.
Q2: Are all oxetanes equally unstable in acid?
No, the stability of an oxetane is highly dependent on its substitution pattern. The general rule is that 3,3-disubstituted oxetanes are the most stable.[3][6][7] This is due to steric hindrance, where the substituents on the 3-position block the trajectory of nucleophiles attempting to attack the C-O σ* antibonding orbital.[6] Conversely, oxetanes with electron-donating groups at the C2 position are often less stable.[6]
Q3: Is it ever safe to use acid in the presence of an oxetane?
While strong acids are generally to be avoided, the use of milder acidic conditions can sometimes be tolerated, especially with robust 3,3-disubstituted oxetanes.[3] However, this is a matter of kinetic versus thermodynamic control.[12][13][14][15] At low temperatures and for short reaction times (kinetic control), a desired reaction like a deprotection may proceed faster than the ring-opening. At higher temperatures or for longer reaction times (thermodynamic control), the more stable ring-opened product is likely to predominate. Careful optimization and reaction monitoring are essential whenever acidic conditions are employed.[12][13]
Q4: Should I use a Brønsted acid or a Lewis acid if I need to perform a reaction that requires an acid catalyst?
Both Brønsted and Lewis acids can promote oxetane ring-opening.[16] Lewis acids, being electron-pair acceptors, coordinate to the oxetane oxygen, activating the ring in a manner similar to protonation by a Brønsted acid.[17][18] Some "super" Lewis acids, like Al(C₆F₅)₃, have been used to catalyze regioselective isomerization of oxetanes.[19] The choice between a Brønsted and a Lewis acid will depend on the specific transformation you are trying to achieve and will require careful screening and optimization to minimize ring-opening.
This protocol details a standard and reliable method for the basic hydrolysis of an ester to a carboxylic acid without inducing oxetane ring-opening.[3]
Step-by-Step Methodology:
Dissolution: Dissolve the oxetane-containing ester (1.0 equivalent) in a suitable solvent system, typically a mixture of tetrahydrofuran (THF) and water (e.g., a 2:1 or 3:1 v/v ratio).
Addition of Base: To the stirred solution, add an aqueous solution of lithium hydroxide (LiOH) (1.5 to 3.0 equivalents). Sodium hydroxide (NaOH) or potassium hydroxide (KOH) can also be used.[4]
Reaction Monitoring: Stir the reaction mixture at room temperature (or slightly elevated temperature if necessary for hindered esters). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Workup:
Once the reaction is complete, concentrate the mixture under reduced pressure to remove the organic solvent (THF).
Dilute the remaining aqueous solution with water and wash with a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate) to remove any non-acidic organic impurities.
Carefully acidify the aqueous layer to a pH of approximately 2-3 with a dilute acid (e.g., 1M HCl). This should be done in an ice bath to control any exotherm.
Extract the desired carboxylic acid product with an organic solvent (e.g., ethyl acetate or dichloromethane).
Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product.
Data Summary: Comparison of Hydrolysis Conditions
The following table summarizes the general outcomes of different hydrolysis conditions on oxetane-containing substrates.
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: #ANTH-ALK-001
Subject: Overcoming Steric and Electronic Hindrance in 2-Aminobenzoic Acid Derivatives
Status: Open
Assigned Specialist: Senior Application Scientist
Issue Diagnosis: The "Ortho-Lock" Mechanism
User Observation: "Direct reaction with alkyl halides yields poor conversion, mixtures of N- vs O-alkylation, or unreacted starting material."
Root Cause Analysis:
The N-alkylation of 2-aminobenzoic acid (anthranilic acid) is deceptive. It appears to be a simple nucleophilic substitution, but it is severely hampered by two convergent forces unique to this substrate:
Steric Blockade: The ortho-carboxylic acid group is bulky. It physically obstructs the trajectory required for an electrophile (like an alkyl halide) to attack the amine nitrogen.
Electronic Deactivation (Intramolecular H-Bonding): The amine protons form a strong intramolecular hydrogen bond with the carbonyl oxygen of the carboxylic acid. This "locks" the lone pair of the nitrogen, significantly reducing its nucleophilicity (availability to react).
Zwitterionic Character: In neutral media, the molecule exists in equilibrium with its zwitterionic form (
), where the nitrogen is protonated and non-nucleophilic.
Visualization: The Steric/Electronic Lock
The following diagram illustrates the competing forces preventing direct alkylation.
Caption: Figure 1. The "Ortho-Lock" mechanism showing how steric bulk and H-bonding converge to deactivate the amine.
Protocol Selection: The Decision Matrix
Do not force a single method. Select your protocol based on your specific electrophile (R-Group).
Removes zwitterionic issues; reduces steric bulk of the acid.
Aryl (Aromatic Ring)
Method C: Ullmann/Chan-Lam
N-Arylation requires metal catalysis (Cu); standard alkylation fails.
Methyl
Method B (Ester Route)
Direct methylation often leads to quaternary salts (betaines).
Method A: Reductive Amination (The Gold Standard)
Applicability: Best for introducing primary or secondary alkyl chains (e.g., ethyl, isopropyl, benzyl).
Mechanism: Condensation of the amine with an aldehyde/ketone to form an imine, followed by in situ reduction.[1][2] This bypasses the
transition state sensitive to steric bulk.
Reagents & Setup
Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).
Dissolve 2-aminobenzoic acid (1.0 equiv) in DCE (0.2 M).
Add the aldehyde (1.1 equiv).
Add AcOH (1-2 drops).
Stir at Room Temperature (RT) for 30–60 mins. Tip: Use molecular sieves if the imine forms slowly.
Reduction:
Add
(1.5 equiv) in one portion.
Stir at RT for 2–16 hours. Monitor by TLC/LCMS.[3]
Workup:
Quench with saturated aqueous
.
Extract with DCM or EtOAc.
Caution: The product is an amino acid; ensure the pH of the aqueous layer is adjusted (pH ~4-5) to precipitate the product or extract it effectively.
Troubleshooting Check:
Issue: No reaction.
Fix: The imine might be unstable due to the ortho-acid. Switch to Method B .
Method B: The "Ester Detour" (Protection Strategy)
Applicability: When Method A fails, or when strictly mono-alkylation is required with reactive alkyl halides.
Logic: Converting the acid to a methyl ester breaks the zwitterion and removes the acidic proton that causes side reactions.
Workflow Diagram
Caption: Figure 2. The Ester Detour strategy to bypass zwitterionic interference.
Protocol
Protection: Reflux 2-aminobenzoic acid in MeOH with
(2 equiv) to yield methyl 2-aminobenzoate.
Alkylation:
Dissolve ester in DMF.
Add
(2.0 equiv) and Alkyl Halide (1.1 equiv).
Heat to 60–80°C.
Why: The ester is less sterically demanding than the carboxylate-amine H-bond network.
Hydrolysis:
Treat the isolated ester with LiOH (3 equiv) in THF/Water (1:1).
Stir at RT until conversion is complete.
Acidify carefully to pH 4 to precipitate the N-alkylated acid.
Key Insight: The carboxylic acid actually helps here. In the Goldberg reaction, the ortho-carboxylate can act as a directing group for the Copper catalyst, stabilizing the intermediate.
FAQ & Troubleshooting
Q: Why am I getting O-alkylation (ester formation) instead of N-alkylation?
A: This occurs in Method B if you use a "hard" electrophile or improper base. The carboxylate oxygen is also nucleophilic.
Fix: Ensure you are using the Ester Detour (Method B) where the oxygen is already protected as a methyl ester. If trying direct alkylation (not recommended), use a soft base (Cs2CO3) and polar aprotic solvent.
Q: I see a spot on TLC that doesn't move (baseline). What is it?
A: Likely the zwitterionic form of your starting material or the quaternary ammonium salt (over-alkylation).
Fix: Adjust your TLC mobile phase to include 1% Acetic Acid to suppress ionization.
Q: Can I use microwave irradiation?
A: Yes. For Method B (Alkylation of the ester), microwave heating (100°C, 10-20 min) significantly improves yields by overcoming the steric energy barrier.
References
Reductive Amination Standards: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996. Link
The "Ester Detour" (Alkylation of Anthranilates): Bowman, R. E., et al. "Alkylation of anthranilic acid derivatives." Journal of the Chemical Society, Perkin Transactions 1. Link
Ullmann-Goldberg (Cu-Catalysis): Ma, D., et al. "CuI/L-Proline-Catalyzed Coupling Reactions of Aryl Halides with Amino Acids." Journal of the American Chemical Society, 1998. Link
Chan-Lam Coupling (Boronic Acids): Chan, D. M. T., et al. "New N- and O-Arylations with Phenylboronic Acids and Cupric Acetate." Tetrahedron Letters, 1998. Link
Technical Support Center: Minimizing Cyclization Side Reactions of N-Substituted Anthranilic Acids
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing challenges with the amide coupling of N-substituted anthranilic acids (e.g., N-methyl...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing challenges with the amide coupling of N-substituted anthranilic acids (e.g., N-methylanthranilic acid or N-acylanthranilic acids). Due to the ortho-relationship between the amine and the carboxylic acid, these substrates are notoriously prone to intramolecular cyclization, forming unwanted heterocyclic side products instead of the desired linear amides.
Mechanistic Overview: The Causality of Cyclization
When the carboxylic acid of an N-substituted anthranilic acid is activated (forming an O-acylisourea, acylimidazole, or active ester), the effective molarity of the adjacent nucleophilic nitrogen becomes exceptionally high. This sets up a kinetic competition:
Unimolecular Pathway (Side Reaction): The ortho-nitrogen attacks the activated carbonyl, expelling the coupling leaving group. If the nitrogen is acylated, this rapidly yields a 4H-3,1-benzoxazinone[1]. If the nitrogen is alkylated, it typically forms a quinazolinone or an unreactive cyclic lactam[2].
Bimolecular Pathway (Desired): An external amine nucleophile attacks the activated carbonyl to form the target linear amide.
Because the unimolecular cyclization is entropically favored, standard coupling conditions often fail. Success requires kinetically favoring the bimolecular attack through high concentrations, optimized active esters, and careful base selection.
Pathway Visualization
Kinetic competition between intermolecular amide coupling and intramolecular cyclization.
Troubleshooting Guides & FAQs
Q: Why does my reaction with CDI yield almost exclusively a cyclic byproduct instead of my target amide?A: 1,1'-Carbonyldiimidazole (CDI) is highly effective at forming acylimidazoles. However, this intermediate is extremely susceptible to intramolecular attack. In synthetic methodology, CDI is actually the preferred reagent for the deliberate one-pot synthesis of 4H-3,1-benzoxazinones from N-acylanthranilic acids[1]. If your goal is linear amide bond formation, you must avoid CDI entirely.
Q: I am performing Solid-Phase Peptide Synthesis (SPPS). My couplings to N-methylanthranilic acid fail or yield truncated sequences. What should I change?A: Standard uronium/aminium reagents (like HATU/HBTU) or carbodiimides paired with HOBt often lead to rapid cyclodehydration on-resin before the incoming amino acid can react. To suppress this, switch your coupling cocktail to DIC (N,N'-Diisopropylcarbodiimide) and OxymaPure. Oxyma forms a highly reactive but sterically accessible active ester that outcompetes the intramolecular anthranilic rearrangement, preventing truncation[3].
Q: In solution-phase coupling, how can I kinetically favor the bimolecular coupling?A: The key variables are concentration and base selection:
Concentration: Run the reaction at a high concentration (>0.2 M) of the incoming amine. This increases the collision frequency for the bimolecular reaction, allowing it to outpace the unimolecular cyclization.
Base Selection: Strong bases (like DIPEA or TEA) increase the nucleophilicity of the ortho-amine by promoting deprotonation, thereby accelerating cyclization. Use a weaker, non-nucleophilic base like N-methylmorpholine (NMM) and pair it with a superior additive like HOAt[4].
Q: Can I use T3P for coupling anthranilic acids?A: Propylphosphonic anhydride (T3P) is a powerful dehydrating agent. While it can form amides, it is frequently used in the presence of bases (like Et₃N) and heat to intentionally drive the cyclocondensation of anthranilic acids into quinazolinones[2]. If you use T3P for linear coupling, you must maintain strictly low temperatures (0 °C) and avoid an excess of strong base.
Quantitative Data: Coupling Reagent Comparison
The table below summarizes the kinetic competition outcomes based on the choice of coupling reagents and additives.
Design Rationale: This self-validating system uses high concentration to drive bimolecular kinetics and a weak base (NMM) to prevent premature deprotonation of the ortho-amine[4].
Preparation: In an oven-dried flask under an inert atmosphere, dissolve the N-substituted anthranilic acid (1.0 eq) and the target primary amine (1.5 - 2.0 eq) in anhydrous DCM or DMF. Ensure the total solute concentration is high (0.2 - 0.5 M).
Activation: Add HOAt (1.2 eq) and N-methylmorpholine (NMM) (2.0 eq). Stir for 5 minutes.
Coupling: Cool the reaction mixture to 0 °C using an ice bath. Add EDC·HCl (1.2 eq) portion-wise over 10 minutes.
Reaction: Maintain at 0 °C for 1 hour, then allow the mixture to slowly warm to room temperature over 4 hours.
Validation Checkpoint: Analyze a 10 µL aliquot via LC-MS.
Success: Presence of the [M+H]⁺ peak corresponding to the target amide.
Failure (Cyclization): Presence of a major peak at[M+H - 18]⁺ (loss of water) or [M+H - Amine]⁺, indicating benzoxazinone/quinazolinone formation.
Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Design Rationale: OxymaPure generates an active ester that is highly resistant to the classical anthranilic rearrangement observed with HOBt[3].
Resin Swelling: Swell the peptide-resin (containing the terminal N-methylanthranilic acid) in DMF for 30 minutes.
Cocktail Preparation: In a separate vial, dissolve the incoming Fmoc-amino acid (3.0 eq relative to resin loading) and OxymaPure (3.0 eq) in a minimum volume of DMF (to maintain high concentration).
Pre-activation: Add DIC (3.0 eq) to the vial. Pre-activate for exactly 2 minutes . (Critical Step: Do not exceed 2 minutes, as extended pre-activation gives the active ester time to undergo unimolecular degradation).
Coupling: Transfer the activated cocktail to the resin. Agitate at room temperature for 1 to 2 hours.
Validation Checkpoint: Perform a micro-cleavage on a few resin beads using TFA/TIS/H₂O (95:2.5:2.5). Analyze the supernatant via HPLC. The absence of truncated sequences confirms that cyclization was successfully suppressed.
References
"CDI Mediates Mild and One-Pot Syntheses of 4H-1,3-Benzoxazinones", ChemRxiv.
"T3P catalyzed one pot three-component synthesis of 2,3-disubstituted 3H-quinazolin-4-ones", rhhz.net.
"First total synthesis of versicotide A, B and C", SciSpace.
"Anthranilic Acid-containing Cyclic Tetrapeptides: At The Crossroads Of Conformational Rigidity And Synthetic Accessibility", PMC.
Purification methods for 2-[(Oxetan-3-yl)amino]benzoic acid from reaction mixtures
Technical Support Center: 2-[(Oxetan-3-yl)amino]benzoic Acid A Senior Application Scientist's Guide to Purification and Troubleshooting Welcome to the technical support center for 2-[(Oxetan-3-yl)amino]benzoic acid. This...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 2-[(Oxetan-3-yl)amino]benzoic Acid
A Senior Application Scientist's Guide to Purification and Troubleshooting
Welcome to the technical support center for 2-[(Oxetan-3-yl)amino]benzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this versatile building block. As a compound featuring both a strained oxetane ring and an amphoteric aminobenzoic acid moiety, its purification from complex reaction mixtures presents unique challenges. This document provides in-depth, field-proven insights and detailed protocols to help you navigate these challenges, ensuring the high purity and integrity of your compound.
Troubleshooting Guide
This section addresses specific issues you may encounter during the purification of 2-[(Oxetan-3-yl)amino]benzoic acid. Each answer provides not just a solution, but the scientific rationale behind it.
Q1: My final product is contaminated with unreacted 2-aminobenzoic acid. How can I remove it?
A1: The most effective method to remove residual 2-aminobenzoic acid is a carefully designed acid-base extraction. While both your product and the starting material are amphoteric (containing both acidic and basic functional groups), their pKa values differ sufficiently to allow for selective separation.
The Causality: The secondary amine on your product is generally more basic than the primary aromatic amine of 2-aminobenzoic acid. Conversely, the carboxylic acid functionalities have similar acidity. You can exploit the difference in basicity.
Recommended Protocol:
Dissolve the crude mixture in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).
Wash the organic layer with a dilute aqueous acid solution, such as 1 M citric acid or very dilute HCl (pH ~4-5). At this pH, the more basic secondary amine of your product will be protonated and move to the aqueous layer, while the less basic 2-aminobenzoic acid remains predominantly in the organic layer.
Separate the layers. The organic layer contains the 2-aminobenzoic acid impurity.
Take the aqueous layer containing your protonated product and basify it with a base like sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) to a pH of ~8-9. This will deprotonate the ammonium salt, causing your purified product to precipitate or allowing it to be extracted back into a fresh organic layer.[1][2][3]
Collect the precipitated solid by filtration or extract with an organic solvent, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the purified product.
Q2: My NMR analysis shows impurities that I suspect are from the oxetane ring opening. How do I purify my compound?
A2: The oxetane ring is susceptible to cleavage under strong acidic conditions or high temperatures, leading to the formation of diol or other polar byproducts.[4][5] These impurities have significantly different polarity compared to your desired product, making flash column chromatography the ideal purification method.
The Causality: Ring-opening introduces highly polar hydroxyl groups. Your product, while polar, is less so than these diol byproducts. Silica gel chromatography effectively separates compounds based on their differential polarity.
Recommended Protocol:
Adsorb your crude product onto a small amount of silica gel.
Prepare a silica gel column packed with a non-polar solvent like hexane.
Load the adsorbed material onto the column.
Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% EtOAc/Hexane and gradually increasing to 50-70% EtOAc/Hexane). The exact gradient should be determined by thin-layer chromatography (TLC) analysis first.
Monitor the fractions by TLC to identify and combine those containing the pure product.[6][7]
Q3: The purified product has a persistent yellow or brown color. What causes this and how can it be removed?
A3: A persistent color often indicates the presence of trace, highly conjugated impurities or oxidation products. Aminobenzoic acids can be susceptible to oxidation, which forms colored species. Recrystallization with the aid of activated charcoal is a classic and highly effective method to address this.
The Causality: Activated charcoal has a high surface area with pores that readily adsorb large, flat, conjugated molecules (which are often the source of color) while leaving your smaller target molecule in solution.
Recommended Protocol:
Choose a suitable solvent or solvent system for recrystallization (e.g., ethanol/water or ethyl acetate/hexane). The ideal solvent should dissolve the compound well when hot but poorly when cold.[6][8]
Dissolve the colored product in the minimum amount of the hot solvent.
Add a small amount (typically 1-2% by weight) of activated charcoal to the hot solution.
Keep the solution hot and swirl for a few minutes to allow for adsorption of the impurities.
Perform a hot filtration through a pre-warmed funnel with a pad of Celite or filter paper to remove the charcoal. This step must be done quickly to prevent premature crystallization in the funnel.
Allow the clear, hot filtrate to cool slowly to room temperature, then in an ice bath, to induce crystallization.
Collect the pure, colorless crystals by vacuum filtration.[6]
Q4: I am experiencing low yield after my purification. What are the likely causes and how can I improve it?
A4: Low yield can result from several factors during purification. The key is to identify the step where product loss is occurring.
Overly Aggressive Extraction: Using a strong acid (e.g., >1M HCl) could lead to some oxetane ring-opening, reducing your yield.[4] Stick to milder acidic conditions for extraction.
Suboptimal Recrystallization Solvent: If your compound is too soluble in the cold recrystallization solvent, a significant amount will remain in the mother liquor. Test various solvents on a small scale to find the best one. A solvent system (e.g., EtOAc/Heptane) can often provide better recovery than a single solvent.
Product Instability: Oxetane-3-carboxylic acids have been reported to be unstable, potentially isomerizing to lactones upon heating or prolonged storage.[9][10] While the 2-amino group may offer some stability via hydrogen bonding, it is crucial to avoid excessive heat during purification steps.[9] Use minimal heating during recrystallization and concentrate solutions at reduced pressure (rotary evaporator) at temperatures below 40-50°C.
Multiple Purification Steps: Each additional purification step (e.g., chromatography followed by recrystallization) will inevitably lead to some material loss. If possible, optimize a single method to achieve the desired purity.
Frequently Asked Questions (FAQs)
Q1: What is the best way to monitor the progress of the purification?
A1: A combination of Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) is recommended.
TLC: An excellent, rapid technique for real-time monitoring of column chromatography fractions and for quickly assessing the complexity of the crude mixture. A typical mobile phase would be 30-50% Ethyl Acetate in Hexane.
HPLC: The gold standard for determining the final purity of your compound with high accuracy. A reverse-phase C18 column with a mobile phase of acetonitrile and water (containing 0.1% formic acid or trifluoroacetic acid) is a good starting point.[6][11][12]
Q2: Can polymorphism be an issue for 2-[(Oxetan-3-yl)amino]benzoic acid?
A2: Yes, polymorphism is a strong possibility. The parent compound, p-aminobenzoic acid, is known to exist in at least two polymorphic forms, and the crystallization outcome can be highly dependent on the solvent and cooling rate.[8][13][14] To ensure consistent results, especially in a drug development setting, it is critical to control crystallization conditions carefully and characterize the resulting solid form using techniques like Powder X-ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC).
Q3: What are the recommended storage conditions for the purified compound?
A3: Given the potential instability of the oxetane ring and the amino acid functionality, specific storage conditions are crucial to maintain integrity.
Temperature: Store at low temperatures, preferably frozen (-20°C).[15]
Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[15]
Light: Protect from light by storing in an amber vial.
Consideration: Be aware of the potential for isomerization to a lactone over long-term storage, even at room temperature.[9][10] Periodic purity checks by HPLC are advisable for long-term storage.
Data & Protocols
Table 1: Recommended Purification Methods by Impurity Type
Impurity Type
Primary Impurity Example
Recommended Method
Rationale
Unreacted Starting Material
2-Aminobenzoic Acid
Acid-Base Extraction
Exploits differences in basicity (pKa) for selective separation.[1][2]
Neutral Byproduct
Oxetan-3-one
Acid-Base Extraction
Neutral impurities will remain in the organic layer during acid/base washes.[3][16]
Polar Byproduct
Ring-opened diol species
Flash Column Chromatography
Significant polarity difference allows for efficient separation on silica gel.[4]
Colored Impurities
Oxidation products
Recrystallization with Charcoal
Adsorbs large, conjugated molecules responsible for color.[6]
Diagrams of Key Workflows
Caption: General decision workflow for purification.
Caption: Workflow for purification via acid-base extraction.
Protocol 1: Purification by Acid-Base Extraction
Dissolution: Dissolve the crude material (1.0 eq) in ethyl acetate (10-20 mL per gram of crude).
Acidic Wash: Transfer the solution to a separatory funnel and wash with 1 M citric acid solution (2 x 5 mL per gram). Combine the aqueous layers. The organic layer contains neutral and less basic impurities and can be discarded.
Neutralization: Cool the combined aqueous layers in an ice bath. Slowly add a saturated solution of sodium bicarbonate while stirring until the pH of the solution reaches ~8-9. A solid precipitate of the product should form.
Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water (2 x 5 mL per gram) and then with a small amount of cold ethyl acetate to aid drying.
Drying: Dry the purified solid under high vacuum to a constant weight. Assess purity by HPLC and NMR.
Protocol 2: Purification by Flash Column Chromatography
TLC Analysis: Determine an appropriate solvent system by TLC. A good starting point is 30-50% ethyl acetate in hexane. The desired product should have an Rf value of approximately 0.3-0.4.
Column Packing: Pack a silica gel column with the initial, low-polarity eluent (e.g., 10% EtOAc/Hexane).
Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. In a separate flask, add a small amount of silica gel (approx. 1-2 times the weight of the crude product) and the dissolved sample. Remove the solvent under reduced pressure to obtain a dry, free-flowing powder (dry loading). Carefully add this powder to the top of the packed column.
Elution: Run the column with the chosen solvent system. A typical gradient might be:
10% EtOAc/Hexane (2 column volumes)
10% -> 50% EtOAc/Hexane (10 column volumes)
50% EtOAc/Hexane (until product has eluted)
Collection & Analysis: Collect fractions and monitor them by TLC. Combine the fractions containing the pure product.
Concentration: Remove the solvent under reduced pressure, keeping the water bath temperature below 40°C. Dry the resulting solid under high vacuum.
References
Kim, Y. K., et al. (2007). Vaporization-condensation-recrystallization process-mediated synthesis of helical m-aminobenzoic acid nanobelts. Langmuir, 23(25), 12469-12473. Available from: [Link]
Chalyk, B., et al. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Angewandte Chemie International Edition, 61(29), e202204495. Available from: [Link]
Dunuwila, D. D., et al. (2004). Polymorphism and Crystallization of p-Aminobenzoic Acid. Crystal Growth & Design, 4(5), 967-973. Available from: [Link]
Al-Mokhtar, M. A. (2020). Extraction of Acidic, Basic, and Neutral Components from an Organic Mixture: Benzoic Acid, Ethyl 4-Aminobenzoate, and 9-Fluorenone. ResearchGate. Available from: [Link]
ChemRxiv. (2023). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. Available from: [Link]
Chalyk, B., et al. (2022). Unexpected isomerization of oxetane-carboxylic acids. ResearchGate. Available from: [Link]
University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]
Diva-Portal.org. (2005). Polymorphism and Crystallization of p-Aminobenzoic Acid. Available from: [Link]
University of Manchester. (2015). Molecules, Clusters and Crystals: The Crystallisation of p-aminobenzoic acid from Solution. Retrieved from: [Link]
Google Patents. (2003). WO2003072534A1 - Method for preparing p-aminobenzoic acid.
PubMed. (2006). Purification by p-aminobenzoic acid (PABA)-affinity chromatography.... Available from: [Link]
Google Patents. (2021). WO2021118906A1 - Process and intermediate for the preparation of oxetan-2-ylmethanamine.
Supporting Information. (n.d.). Synthesis of compounds.
SIELC Technologies. (n.d.). HPLC Separation of Isomers of Aminobenzoic Acid. Retrieved from: [Link]
Ganjyal, G., et al. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Nutrients, 14(14), 2841. Available from: [Link]
Stability of 2-[(Oxetan-3-yl)amino]benzoic acid in aqueous acidic media
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-[(Oxetan-3-yl)amino]benzoic acid, focusing on its stability profile in aqueous acidic media. T...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-[(Oxetan-3-yl)amino]benzoic acid, focusing on its stability profile in aqueous acidic media. The information is structured in a question-and-answer format to address common challenges and provide actionable troubleshooting strategies.
Question 1: What is the general stability profile of 2-[(Oxetan-3-yl)amino]benzoic acid in acidic solutions?
Answer:
The stability of 2-[(Oxetan-3-yl)amino]benzoic acid in aqueous acidic media is primarily dictated by the oxetane ring. While the aminobenzoic acid portion is relatively stable, the four-membered oxetane ring is susceptible to acid-catalyzed ring-opening.[1][2] This reaction is driven by the relief of ring strain (approximately 106 kJ/mol), making the molecule inherently labile under acidic conditions.[3]
In neutral or basic media, the oxetane core is generally much more stable.[1][4] However, exposure to even mild Brønsted or Lewis acids can initiate degradation.[3][5] Therefore, researchers should anticipate and plan for potential degradation when formulating or working with this compound in solutions with a pH below 7.
Question 2: What is the primary degradation pathway for this compound in an acidic aqueous environment?
Answer:
The principal degradation mechanism is the acid-catalyzed hydrolysis of the oxetane ring. This pathway proceeds via protonation of the oxetane oxygen atom, which activates the ring for nucleophilic attack by water. The attack occurs at one of the ring carbons adjacent to the oxygen, leading to cleavage of a carbon-oxygen bond and formation of a 1,3-diol derivative.
The reaction can be further complicated by the presence of the internal secondary amine, which could potentially participate in an intramolecular ring-opening, although direct hydrolysis by water is the most expected pathway in a simple aqueous acidic solution.[1]
Caption: Predicted degradation pathway via acid-catalyzed hydrolysis.
Question 3: I'm observing rapid degradation of my compound even in mildly acidic conditions (e.g., pH 4-6) at room temperature. What could be the cause?
Answer:
While stronger acids cause faster degradation, several factors can accelerate the decomposition of 2-[(Oxetan-3-yl)amino]benzoic acid even under mild acidic conditions:
Elevated Temperature: The rate of hydrolysis is highly dependent on temperature. Storing solutions even at room temperature for extended periods can lead to significant degradation. High temperatures used in some experiments (e.g., 60°C) are known to promote ring-opening reactions.[6]
Presence of Other Nucleophiles: The experimental medium may contain other nucleophiles besides water (e.g., buffer salts like phosphate or citrate) that can participate in the ring-opening reaction.
Intramolecular Catalysis: The molecule itself contains an internal nucleophile (the secondary amine) and a carboxylic acid. Although less likely to be the primary driver compared to external acid catalysis, intramolecular participation cannot be entirely ruled out, especially under specific conformational arrangements.[1]
High Compound Concentration: At higher concentrations, intermolecular reactions could potentially contribute to degradation, although this is less common than hydrolysis.
Troubleshooting Steps:
Lower the Temperature: Prepare and store all acidic solutions containing the compound at reduced temperatures (e.g., 2-8°C) and minimize time spent at room temperature.
Buffer Selection: Carefully select buffers and be aware of their potential nucleophilicity. If possible, use non-nucleophilic buffers.
Immediate Use: Prepare solutions fresh and use them immediately to avoid time-dependent degradation.
Question 4: How can I design an experiment to systematically evaluate the stability of this compound at a specific pH?
Answer:
A systematic evaluation can be performed using a forced degradation study, a standard practice in pharmaceutical development.[7][8] This involves intentionally stressing the compound under controlled conditions and monitoring its degradation over time.
Stock Solution Preparation: Prepare a stock solution of 2-[(Oxetan-3-yl)amino]benzoic acid at a known concentration (e.g., 1.0 mg/mL) in a suitable organic solvent like acetonitrile or methanol, where it is stable.
Stress Sample Preparation:
To an aliquot of the stock solution, add an equal volume of an aqueous acidic solution (e.g., 0.2 N HCl) to achieve the desired final acid concentration (e.g., 0.1 N HCl) and compound concentration (e.g., 0.5 mg/mL).[6]
Prepare a control sample (Time 0) by immediately neutralizing an aliquot of the stressed sample with an equivalent amount of base (e.g., 0.1 N NaOH).
Incubation: Incubate the remaining stressed sample in a controlled temperature environment (e.g., 60°C) to accelerate degradation.[6]
Time-Point Sampling: Withdraw aliquots at predetermined time points (e.g., 1, 2, 4, 8, 24 hours).
Neutralization: Immediately neutralize each aliquot with an equivalent amount of base to quench the degradation reaction.
Analysis: Analyze the control (Time 0) and all timed samples using a validated stability-indicating analytical method, such as HPLC.
Caption: Workflow for a forced degradation study.
Question 5: What is the best analytical method to monitor the degradation of the parent compound and detect its degradants?
Answer:
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard for this type of analysis.[8] A properly developed method can separate the parent compound from its degradation products, allowing for accurate quantification of both.
Key characteristics of a suitable HPLC method:
Column: A reverse-phase column (e.g., C8 or C18) is typically effective for this type of molecule.
Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol) is recommended. The gradient allows for the separation of the more polar degradant (the 1,3-diol) from the less polar parent compound.
Detection: UV detection is appropriate as the benzoic acid moiety contains a strong chromophore. Monitoring at a wavelength such as 220-235 nm should provide good sensitivity.[9]
Validation: The method must be validated to ensure it can resolve the parent peak from all potential degradation product peaks, demonstrating specificity.
Question 6: How can I minimize degradation when my experimental protocol requires an acidic pH?
Answer:
If acidic conditions are unavoidable, several strategies can be employed to mitigate the degradation of 2-[(Oxetan-3-yl)amino]benzoic acid:
Use the Mildest Acid Possible: Avoid strong acids like HCl or H₂SO₄ if a weaker acid (e.g., acetic acid) can achieve the desired chemical outcome.[1]
Maintain Low Temperatures: Perform the reaction or experiment at the lowest possible temperature. Every 10°C decrease can significantly reduce the rate of hydrolysis.
Minimize Exposure Time: Design the experiment to minimize the time the compound spends in the acidic medium. If an acidic workup is required, perform it quickly and immediately neutralize the solution before any subsequent concentration steps.[1]
Use Aprotic Solvents: If the reaction chemistry allows, switching from an aqueous (protic) solvent to an aprotic solvent (e.g., CH₂Cl₂) can prevent hydrolysis by removing the water needed for the reaction.[5]
Protecting Groups: In a multi-step synthesis, consider protecting nearby functional groups if they are suspected of participating in intramolecular degradation pathways before subjecting the molecule to acidic conditions.[1]
Data Summary
The following table summarizes typical stress conditions used in forced degradation studies to assess stability, which can be adapted to investigate 2-[(Oxetan-3-yl)amino]benzoic acid.
Stress Condition
Typical Reagent/Condition
Temperature
Purpose
Acid Hydrolysis
0.1 N - 1 N HCl
Room Temp to 80°C
To assess stability in acidic environments (e.g., stomach) and identify acid-labile groups like oxetanes.[6][10]
Base Hydrolysis
0.1 N - 1 N NaOH
Room Temp to 80°C
To assess stability in alkaline environments and identify base-labile groups (e.g., esters, amides).[4][10]
Oxidation
3-30% H₂O₂
Room Temperature
To evaluate susceptibility to oxidative degradation.[6][8]
Thermal
Dry Heat (e.g., >60°C)
>60°C
To assess the intrinsic thermal stability of the molecule in the solid state.[6]
References
BenchChem. (n.d.). Assessing the stability of the oxetane ring under various chemical conditions.
BenchChem. (n.d.). Preventing decomposition of oxetane ring during synthesis.
Wikipedia. (2023). Oxetane. Retrieved from [Link].
Burkhard, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry.
ChemRxiv. (2022). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. Retrieved from [Link].
Ahmad, S., et al. (2016). Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review.
Organic & Biomolecular Chemistry. (n.d.). Studies on the synthesis, stability and conformation of 2-sulfonyl-oxetane fragments. RSC Publishing.
Sravani, G., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Asian Journal of Pharmaceutical and Clinical Research.
Shaw, A. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
LinkedIn. (2025). Forced degradation studies: A critical lens into pharmaceutical stability.
Google Patents. (2021). WO2021118906A1 - Process and intermediate for the preparation of oxetan-2-ylmethanamine.
Pandey, J., et al. (2012).
Katneni, K., et al. (2012). Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. PMC.
ResearchGate. (n.d.). Proposed partial 3-aminobenzoate degradation pathway and physical map....
Hasegawa, Y., et al. (2000). A novel degradative pathway of 2-nitrobenzoate via 3-hydroxyanthranilate in Pseudomonas fluorescens strain KU-7. PubMed.
ResearchGate. (n.d.). Metabolic pathways of (a) aminobenzoate degradation; (b) benzoate....
Rane, K. S., et al. (2002). ortho and para-aminobenzoic acids. Goa University.
MDPI. (2023).
Ghaffari, A., et al. (2020). Regular Article. Analytical and Bioanalytical Chemistry Research.
Pallav Chemicals. (n.d.). p-Amino Benzoic Acid MATERIAL SAFETY DATA SHEET. Retrieved from [Link].
Fisher Scientific. (2010). SAFETY DATA SHEET.
Merey, H. A., & Zaazaa, H. E. (n.d.). Validated simultaneous determination of antipyrine and benzocaine HCl in the presence of benzocaine HCl degradation product. Analytical Methods, RSC Publishing.
ResearchGate. (n.d.). Analytical Methods for Determination of Benzoic Acid and Their Applications.
Technical Support Center: Improving Yield of Reductive Amination with Electron-Deficient Anilines
Welcome to the technical support center for optimizing reductive amination reactions, specifically tailored for researchers, scientists, and drug development professionals working with challenging electron-deficient anil...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for optimizing reductive amination reactions, specifically tailored for researchers, scientists, and drug development professionals working with challenging electron-deficient anilines. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the complexities of this crucial C-N bond-forming reaction.
Introduction: The Challenge of Electron-Deficient Anilines
Reductive amination is a cornerstone of modern organic synthesis, prized for its efficiency in constructing amine-containing molecules.[1] However, when one of the coupling partners is an electron-deficient aniline, the reaction often becomes sluggish and low-yielding. This is primarily due to the reduced nucleophilicity of the aniline, which hinders the initial formation of the critical imine or iminium ion intermediate.[2] The electron-withdrawing groups on the aromatic ring decrease the electron density on the nitrogen atom, making it a poorer nucleophile. Consequently, side reactions, such as the reduction of the carbonyl starting material, can become competitive, further diminishing the yield of the desired product.[2]
This guide is designed to provide you with the expertise and practical insights needed to overcome these challenges and achieve high-yielding reductive aminations with even the most deactivated anilines.
Frequently Asked Questions (FAQs)
Here, we address some of the most common questions encountered when working with electron-deficient anilines in reductive amination.
Q1: Why is imine formation the rate-limiting step with electron-deficient anilines?
The formation of the imine intermediate is an equilibrium process that is often the bottleneck in reductive aminations involving weakly basic anilines. The reduced nucleophilicity of the electron-deficient aniline slows down its initial attack on the carbonyl carbon. Furthermore, the resulting hemiaminal intermediate is less prone to dehydration to form the imine.
Q2: What is the optimal pH for this reaction, and how do I maintain it?
The pH of the reaction medium is a critical parameter. A mildly acidic environment (typically pH 4-6) is generally optimal for imine formation.[3][4][5][6][7] At a lower pH, the aniline becomes protonated and non-nucleophilic, while at a higher pH, the acid-catalyzed dehydration of the hemiaminal intermediate is too slow.[3][4][5][6][7] Acetic acid is a commonly used acid catalyst to maintain the appropriate pH.[8]
Q3: Which reducing agents are most effective for this transformation?
The choice of reducing agent is paramount. Mild and selective reducing agents that do not readily reduce the starting aldehyde or ketone are preferred. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a widely used and highly effective reagent for this purpose, as it is less reactive towards carbonyls than other common borohydrides.[2][8][9][10][11][12][13] Other effective systems include combinations of borane-tetrahydrofuran complex (BH₃·THF) with additives like acetic acid or trimethylsilyl chloride (TMSCl).
Q4: Can I use catalytic hydrogenation for this reaction?
While catalytic hydrogenation (e.g., using H₂/Pd) is a powerful reductive amination technique, it can be less effective for electron-deficient anilines.[12][13] The conditions required to reduce the imine can also lead to the reduction of other functional groups, and the catalyst can be deactivated by the aniline or other reaction components.[13] However, recent advancements have shown promise with specific catalysts, such as those based on iridium or copper.[14][15]
Q5: What are common side reactions, and how can they be minimized?
The most common side reaction is the reduction of the starting carbonyl compound by the reducing agent.[2] This can be minimized by using a selective reducing agent like NaBH(OAc)₃ and by ensuring that the imine has sufficient time to form before the reduction step. Over-alkylation, the formation of a tertiary amine from a primary aniline, can also occur but is generally less of a problem than with more nucleophilic amines.[9]
Troubleshooting Guide
This section provides a structured approach to diagnosing and solving common problems encountered during the reductive amination of electron-deficient anilines.
Problem
Potential Cause(s)
Recommended Solution(s)
Low or No Conversion
1. Poor Imine Formation: The electron-deficient aniline is not nucleophilic enough to readily form the imine intermediate.
- Increase the reaction temperature to promote imine formation. - Add a dehydrating agent (e.g., molecular sieves) to shift the equilibrium towards the imine. - Consider using a more reactive carbonyl compound if possible.
2. Incorrect pH: The reaction medium is either too acidic or not acidic enough.
- Optimize the amount of acetic acid or another acid catalyst. A pH of 4-6 is generally ideal.[3][4][5][6][7]
3. Ineffective Reducing Agent: The chosen reducing agent is not suitable for the specific substrates.
- Switch to a more robust reducing system like BH₃·THF/TMSCl in DMF for highly unreactive anilines.
Significant Carbonyl Reduction
1. Non-selective Reducing Agent: The reducing agent is too reactive and reduces the carbonyl starting material faster than the imine.
- Use a milder and more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃).[2][8][9][10][11][12][13]
2. Slow Imine Formation: The concentration of the imine intermediate is too low, allowing the reducing agent to react with the more abundant carbonyl.
- Allow the aniline and carbonyl to stir together for a period before adding the reducing agent to allow for imine pre-formation.
Formation of Byproducts
1. Over-alkylation: The newly formed secondary amine reacts further with the carbonyl and reducing agent to form a tertiary amine.
- Use a stoichiometric amount of the carbonyl compound or a slight excess of the aniline.[13]
2. Hydrolysis of Imine: The imine intermediate is unstable and hydrolyzes back to the starting materials.
- Ensure the reaction is conducted under anhydrous conditions. Use dry solvents and reagents.
Visualizing the Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common issues in the reductive amination of electron-deficient anilines.
Caption: Troubleshooting workflow for reductive amination.
Experimental Protocols
Below are detailed, step-by-step protocols for performing reductive aminations with electron-deficient anilines using two common and effective methods.
Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)
This protocol is a general and mild method suitable for a wide range of substrates.[11]
Technical Support Center: Decarboxylation of 2-Amino Benzoic Acid Derivatives
Department: Chemical Synthesis & Process Development Subject: Troubleshooting Protocols for Anthranilic Acid Decarboxylation Support Tier: Level 3 (Senior Scientist / Method Development) Introduction: Defining the Chemic...
Author: BenchChem Technical Support Team. Date: March 2026
Department: Chemical Synthesis & Process Development
Subject: Troubleshooting Protocols for Anthranilic Acid Decarboxylation
Support Tier: Level 3 (Senior Scientist / Method Development)
Introduction: Defining the Chemical Trajectory
Welcome to the Technical Support Center. Decarboxylation of 2-amino benzoic acids (anthranilic acids) is not a monolith; it follows two distinct mechanistic pathways depending on your desired endpoint.
Before troubleshooting, confirm your pathway:
Protodecarboxylation: Removal of
to yield an aniline . This proceeds via an electrophilic aromatic substitution mechanism (proton replaces the carboxyl group).
Aryne Formation (Benzyne): Concurrent removal of
and (via diazotization) to generate a benzyne intermediate for cycloadditions or nucleophilic trapping.
Module 1: Protodecarboxylation (Synthesis of Anilines)
Core Mechanism: The rate-determining step is usually the protonation of the ring carbon bearing the carboxylate group (ipso-substitution). The 2-amino group facilitates this by stabilizing the zwitterionic intermediate, but high thermal barriers often require catalysis.
Q1: I am refluxing in water/ethanol, but conversion is <10%. Why?A: Thermal decarboxylation of anthranilic acids typically requires temperatures >150°C (often near 200°C). Water (bp 100°C) is insufficient for most substituted derivatives unless you are using specific enzymatic methods.
Fix: Switch to high-boiling solvents like DMSO, NMP, Quinoline, or Nitrobenzene .
Catalyst: If thermal energy alone fails, employ the Goossen Protocol (Cu/Phenanthroline) which lowers the activation energy significantly [1].
Q2: My reaction works in small scale but fails or "stalls" upon scale-up. What is the cause?A: This is often due to CO₂ saturation or pH drift .
Mechanism: The reaction releases ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
.[1][2][3] In large vessels, poor mass transfer keeps in solution, potentially shifting the equilibrium back (carboxylation is the reverse reaction) or altering pH.
Fix: Ensure vigorous stirring and an inert gas sparge (
or Ar) to actively sweep out of the reaction mixture.
Q3: I am seeing significant "tar" formation during Cu-catalyzed decarboxylation.A: Copper catalysts at high temperatures can induce oxidative coupling of anilines (forming azo compounds or polymers) if oxygen is present.
Fix: Degas solvents thoroughly.[4] Use a microwave reactor if possible to shorten thermal exposure time (5–15 mins vs. hours) [2].
Standard Protocol: Cu-Catalyzed Protodecarboxylation (Goossen Method)
Target: Difficult substrates with Electron-Withdrawing Groups (EWGs)
Q4: I added isoamyl nitrite, but I isolated no Diels-Alder adduct. The mixture is a brown sludge.A: You likely experienced Benzyne Polymerization . Benzyne is highly electrophilic.[4][7] If the trapping agent (diene) concentration is too low, benzyne reacts with itself or the precursor.
Fix: The trapping agent (e.g., furan, anthracene) must be present in excess (2–5 equiv) before the benzyne is generated.
Technique: Add the anthranilic acid solution slowly (dropwise) to a refluxing solution of the isoamyl nitrite + trapping agent . This keeps the instantaneous concentration of benzyne low, favoring the trap over polymerization.
Q5: My diazonium intermediate precipitated, and when I scraped it, it popped/exploded.A:STOP IMMEDIATELY. Benzenediazonium-2-carboxylate is a shock-sensitive explosive when dry [3].
Safety Rule: Never let the intermediate dry.[8] Always generate it in situ in aprotic solvents (THF, DME, or Dichloroethane) where it decomposes immediately to benzyne.
Fix: If a precipitate forms, keep it wet with solvent. Do not filter.
Q6: The reaction yields a phenol instead of the benzyne adduct.A: Moisture contamination.
Mechanism: Water acts as a nucleophile, attacking the diazonium species to form a phenol (via diazonium hydrolysis) before benzyne can form.
Fix: Use anhydrous solvents (THF/DME) and dry glassware.
Visualization: Benzyne Workflow & Safety
Figure 1: Critical safety and process flow for Benzyne generation. Note the "Red Zone" regarding the isolation of the diazonium intermediate.
Module 3: Substrate Effects & Data
The electronic nature of your anthranilic acid derivative dictates the reaction rate.
Table 1: Substituent Effects on Reaction Rates
Substituent (R)
Effect on Protodecarboxylation (Aniline Route)
Effect on Benzyne Formation
Mechanistic Insight
Electron Donating (EDG) (e.g., -OMe, -Me)
Accelerates
Variable
EDGs increase electron density at the ring carbon, facilitating proton attack (rate-limiting step for protodecarboxylation) [4].
Electron Withdrawing (EWG) (e.g., -NO₂, -Cl)
Decelerates
Accelerates
EWGs destabilize the protonation transition state (slowing aniline formation) but can stabilize the carboxylate anion, aiding diazonium formation.
Ortho-Substitution
Steric Hindrance
Steric Hindrance
Ortho-groups can twist the carboxylate out of plane, making both processes more difficult.
Module 4: Decision Logic (Troubleshooting Tree)
Use this logic flow to diagnose your specific failure mode.
Figure 2: Diagnostic logic tree for identifying process failures in decarboxylation workflows.
References
Goossen, L. J., et al. (2009).[5] "Microwave-Assisted Cu-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids." Journal of Organic Chemistry.
Goossen, L. J., et al. (2007). "Cu-catalyzed protodecarboxylation of aromatic carboxylic acids." Chemical Communications.[4]
Logullo, F. M., Seitz, A. H., & Friedman, L. (1968). "Benzenediazonium-2-carboxylate and Biphenylene."[8] Organic Syntheses, Coll. Vol. 5, p. 54.
Dunn, G. E., et al. (1965). "The Decarboxylation of Anthranilic Acid." Canadian Journal of Chemistry.[9]
Technical Support Center: HPLC Method Development for Oxetane-Amino Isomers
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this portal to address the complex chromatographic behavior of oxetane-amino isomers.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this portal to address the complex chromatographic behavior of oxetane-amino isomers.
Oxetanes are increasingly utilized in medicinal chemistry as sp³-rich, metabolically stable bioisosteres for gem-dimethyl or carbonyl groups. However, the incorporation of an oxetane ring profoundly alters a molecule's physicochemical properties—drastically increasing aqueous solubility and modulating the basicity of proximal amines (1)[1]. This combination of high polarity and basicity creates severe retention and peak-shape challenges in standard reversed-phase high-performance liquid chromatography (RP-HPLC).
This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to successfully resolve these challenging isomers.
Method Development Decision Matrix
Before troubleshooting, it is critical to select the correct chromatographic mode based on the specific polarity and stereochemistry of your oxetane-amine target.
Decision matrix for selecting the optimal HPLC separation mode for oxetane-amino isomers.
Frequently Asked Questions (FAQs)
Q1: Why do my 3-aminooxetane derivatives show near-zero retention on a standard C18 column?A: This is a fundamental thermodynamic mismatch. Oxetanes act as strong hydrogen-bond acceptors. When coupled with a basic amine (which is protonated and surrounded by a dense hydration shell at typical acidic HPLC pHs of 2–4), the molecule becomes exceptionally hydrophilic. Standard C18 phases rely on hydrophobic partitioning. Causality: The energy required to strip the hydration shell from the protonated oxetane-amine exceeds the thermodynamic gain of interacting with the hydrophobic C18 alkyl chains, resulting in elution at the void volume.
Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or utilize a high-pH mobile phase (pH > 10) with a hybrid-silica C18 column to deprotonate the amine and increase its lipophilicity.
Q2: I am experiencing severe peak tailing. How do I correct this?A: Peak tailing for basic oxetane-amines is primarily driven by secondary ion-exchange interactions. While the primary interaction might be hydrophobic, the positively charged amine interacts strongly with unendcapped, acidic residual silanols on the silica support.
Solution: Employ a polar-embedded column (e.g., phases with an internal amide group) which creates a local high-water environment that shields residual silanols. Alternatively, add a volatile buffer with high ionic strength (e.g., 20 mM ammonium formate) to competitively mask these active sites.
Q3: How do I resolve chiral enantiomers of substituted oxetane-amines?A: Enantiomeric oxetanes require Chiral Stationary Phases (CSPs). Polysaccharide-based columns (such as Lux Cellulose) have proven highly effective for separating oxetane stereoisomers (2)[2]. Causality: The chiral recognition mechanism relies on highly specific, three-point hydrogen bonding between the oxetane oxygen/amine and the carbamate linkages of the derivatized cellulose backbone (3)[3].
Troubleshooting Guide: Resolving Regioisomers
Issue: Co-elution of positional regioisomers of oxetane-amines in HILIC mode.
Root Cause: In HILIC, separation is driven by the partitioning of the analyte into a water-enriched layer immobilized on the stationary phase. If regioisomers have identical polar surface areas and basicities, they will partition equally and co-elute.
Intervention:
Shift the Selectivity Mechanism: Switch from a bare silica HILIC to an Amide or Zwitterionic (ZIC-HILIC) phase. Amide phases provide distinct hydrogen-bonding geometries that can discriminate between subtle steric differences surrounding the oxetane ring.
Modulate the Aqueous Layer: Increase the buffer concentration from 5 mM to 20 mM. This alters the thickness of the immobilized aqueous layer and suppresses non-specific electrostatic repulsions, allowing subtle dipole-dipole interactions to dictate retention.
Quantitative Data: Column Chemistry Comparison
The following table summarizes the expected chromatographic performance for a standard highly polar oxetane-amine isomer mixture across different column chemistries.
To separate highly polar oxetane-amino isomers, HILIC is the gold standard. This protocol is designed as a self-validating system ; it includes internal checks to ensure the thermodynamic stability of the column before sample injection.
Phase 1: Mobile Phase & Diluent Preparation
Prepare Aqueous Buffer (Mobile Phase A): Dissolve LC-MS grade ammonium acetate in ultrapure water to yield a 20 mM solution. Adjust the pH to 5.8 using dilute acetic acid.
Causality: A minimum of 10-20 mM salt is required to ensure a reproducible thickness of the water layer on the silica surface and to control the ionization state of the basic amine.
Sample Diluent: Dissolve the oxetane-amino isomer mixture in a diluent of at least 75% Acetonitrile / 25% Water.
Causality: Injecting samples in highly aqueous diluents physically washes away the immobilized HILIC water layer at the head of the column, causing severe peak splitting and loss of resolution.
Phase 2: Column Equilibration
Install a Zwitterionic HILIC (ZIC-HILIC) column (e.g., 2.1 x 100 mm, 3 µm).
Flush the column with 50 column volumes (CV) of 90% B at a flow rate of 0.3 mL/min.
Causality: HILIC columns require extensive equilibration to establish the stationary aqueous partition layer. Insufficient equilibration leads to continuous retention time drift.
Phase 3: Gradient Execution
0.0 - 2.0 min: Hold at 95% B (Isocratic hold to focus the analyte band).
2.0 - 15.0 min: Linear ramp to 60% B.
15.0 - 17.0 min: Hold at 60% B to elute strongly retained compounds.
17.0 - 27.0 min: Return to 95% B and re-equilibrate for 10 minutes.
Do not inject precious isomer samples until this test passes.
Inject a known polar basic standard (e.g., Cytosine or a reference amino-oxetane).
Validation Criteria: Verify that the retention factor (k') is > 2.0 and peak asymmetry (As) is between 0.9 and 1.2.
System Logic: If As > 1.5, the column is poorly equilibrated, the diluent is too aqueous, or the buffer capacity is insufficient. Abort the run, re-prepare the mobile phase, and repeat Phase 2.
References
Wuitschik, G., et al. "Oxetanes in Drug Discovery: Structural and Synthetic Insights", Journal of Medicinal Chemistry - ACS Publications, 2010.[Link]
Gabko, et al. "Oxetanes: formation, reactivity and total syntheses of natural products", Beilstein Journal of Organic Chemistry, 2025.[Link]
"Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines", PMC - NIH, 2023.[Link]
1H NMR characteristic shifts of oxetan-3-yl group in aniline derivatives
This guide provides an in-depth technical analysis of the N-(oxetan-3-yl) aniline motif, a structural class increasingly utilized in medicinal chemistry as a polar, metabolically stable bioisostere for N-isopropyl or N-c...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the N-(oxetan-3-yl) aniline motif, a structural class increasingly utilized in medicinal chemistry as a polar, metabolically stable bioisostere for N-isopropyl or N-cyclopropyl groups.
A Publish Comparison Guide for Medicinal Chemists
Part 1: Executive Technical Summary
The oxetan-3-yl group serves as a high-value bioisostere for gem-dimethyl, carbonyl, and isopropyl groups. When attached to an aniline nitrogen, it introduces unique electronic and steric properties that significantly alter the 1H NMR signature compared to its carbocyclic analogs.
Key Diagnostic Indicator:
Unlike the N-isopropyl methine (septet, ~3.6 ppm) or N-cyclopropyl methine (multiplet, ~2.4 ppm), the N-oxetan-3-yl methine and methylene protons are significantly deshielded , appearing in the 4.5 – 5.2 ppm region. This downfield shift is driven by the inductive effect of the ring oxygen and the anisotropic strain of the four-membered ring.
Part 2: Comparative NMR Analysis
The following data compares the N-oxetan-3-yl group against its common structural alternatives (N-isopropyl and N-cyclopropyl) in CDCl₃ .
Table 1: Comparative Chemical Shifts (δ ppm)
Structural Motif
Structure
H-a (Methine)
H-b (Methyl/Methylene)
Multiplicity (H-a)
Coupling ()
N-Oxetan-3-yl
Ar-NH-CH(CH2)2O
4.60 – 5.05
4.50 – 4.95 (Ring CH₂)
Multiplet / Quintet-like
Hz Hz
N-Isopropyl
Ar-NH-CH(CH3)2
3.60 – 3.85
1.20 – 1.25 (CH₃)
Septet
Hz
N-Cyclopropyl
Ar-NH-CH(CH2)2
2.35 – 2.55
0.50 – 0.80 (Ring CH₂)
Multiplet
Hz Hz
Detailed Spectral Analysis of the Oxetane Ring
The N-oxetan-3-yl group presents a distinct splitting pattern often described as a "pseudo-quintet" or a complex multiplet, depending on the resolution and substituents on the aniline ring.
The "Butterfly" Pattern (Methylene Protons):
The four methylene protons (
and ) are chemically equivalent in a symmetric N-oxetan-3-yl aniline but are magnetically non-equivalent due to the fixed puckered conformation of the ring. They typically appear as two sets of doublets of doublets (dd) or a higher-order multiplet appearing as two "wings" around 4.6–4.9 ppm.
Chemical Shift:
4.6 – 4.9 ppm.
Geminal Coupling (
): Typically large, ~ -6 to -11 Hz (often not resolved if chemically equivalent).
Vicinal Coupling (
): Coupling to the methine proton () splits these signals.
The Methine Proton (
):
The proton at the C3 position (attached to Nitrogen) is deshielded by both the nitrogen and the through-space anisotropy of the ring oxygen.
Chemical Shift:
4.8 – 5.1 ppm (often overlapping with methylene signals).
Splitting: It couples to the four methylene protons. Since
(~7 Hz) and (~5 Hz) are different, it technically forms a triplet of triplets (tt) , but often resembles a broad quintet.
Technical Insight: In 3-substituted oxetanes (like 3-methyl-3-anilinooxetane), the methine proton is replaced by a methyl group, simplifying the spectrum to a set of AB doublets for the methylene protons (
4.4 – 4.6 ppm, Hz).
Part 3: Performance & Physicochemical Comparison
Why choose the oxetan-3-yl group over an isopropyl group? The NMR shift correlates directly with the electronic modulation that makes oxetanes valuable in drug design.
Basicity Modulation (pKa)[1]
N-Isopropyl Aniline: The alkyl group is electron-donating, making the nitrogen more basic (pKa ~ 5.5 - 6.0) than unsubstituted aniline.
N-Oxetan-3-yl Aniline: The oxetane oxygen exerts a strong inductive electron-withdrawing effect (-I) through the ring. This lowers the pKa of the aniline nitrogen (pKa ~ 3.0 - 4.0), reducing liability for hERG channel inhibition and improving metabolic stability.
Solubility & Lipophilicity (LogD)
Solubility: The oxetane oxygen acts as a hydrogen bond acceptor. N-oxetan-3-yl derivatives typically show 10-50x higher aqueous solubility than their N-isopropyl counterparts.
LogD: The oxetane group lowers LogD by ~0.4–1.0 units compared to an isopropyl group, aiding in maintaining "drug-like" space.
Metabolic Stability
The N-isopropyl group is prone to oxidative dealkylation (CYP450 mediated). The oxetane ring, despite its strain, is surprisingly metabolically robust and blocks the "soft spot" for metabolism found in the isopropyl methine.
Part 4: Experimental Protocols
Protocol A: Synthesis of N-Phenyl-Oxetan-3-Amine (Reductive Amination)
This protocol avoids the use of unstable oxetane halides.
Imine Formation: Dissolve aniline (1.0 mmol) and oxetan-3-one (1.2 mmol) in DCE (5 mL). Add Acetic Acid (1.0 mmol). Stir at Room Temperature (RT) for 30–60 mins.
Note: Monitoring by TLC may show the intermediate imine.
Reduction: Cool the mixture to 0°C. Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 mmol) portion-wise.
Reaction: Allow to warm to RT and stir overnight (12–16 h).
Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]
Purification: Flash chromatography (Hexane/EtOAc). The product is typically a white solid or colorless oil.
Protocol B: NMR Sample Preparation
Solvent: CDCl₃ is standard. For polar derivatives, DMSO-
or Methanol- may be used, but note that exchangeable NH protons will disappear in Methanol-.
Concentration: ~5-10 mg in 0.6 mL solvent.
Shimming: Critical for resolving the fine splitting of the oxetane "butterfly" pattern.
Part 5: Visualization
Diagram 1: Synthesis & NMR Logic Flow
Caption: Workflow for synthesizing and validating N-oxetan-3-yl anilines via 1H NMR chemical shift analysis.
Diagram 2: Physicochemical Impact Pathway
Caption: Mechanistic impact of the oxetane ring on the physicochemical properties of aniline derivatives.
References
Wuitschik, G., et al. (2010).[2] "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(48), 8979-9067.
Burkhard, J. A., et al. (2010).[2] "Synthesis and Structural Analysis of 3-Fluoro- and 3,3-Difluoro-oxetan-3-yl-amines." Organic Letters, 12(9), 1944–1947.
Bull, J. A., et al. (2016). "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[3] Chemical Reviews, 116(19), 12150–12233.
Duncton, M. A. J. (2011). "Miniperspective: Oxetanes in Drug Discovery." Journal of Medicinal Chemistry, 54(24), 8321–8342.
Barnes-Seeman, D. (2012). "The Role of Oxetanes in Drug Discovery." Current Topics in Medicinal Chemistry, 12(12).
Technical Guide: Mass Spectrometry Fragmentation Patterns of Oxetane-Substituted Benzoic Acids
Executive Summary: The Bioisostere Challenge In modern drug discovery, the oxetane ring has emerged as a superior bioisostere for the gem-dimethyl group.[1] While gem-dimethyl groups often suffer from poor aqueous solubi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Bioisostere Challenge
In modern drug discovery, the oxetane ring has emerged as a superior bioisostere for the gem-dimethyl group.[1] While gem-dimethyl groups often suffer from poor aqueous solubility and metabolic liability (via CYP450 oxidation), oxetanes offer reduced lipophilicity (lower LogP) and enhanced metabolic stability while maintaining similar steric bulk.[1][2]
However, for analytical chemists, oxetane-substituted benzoic acids present a unique challenge in Mass Spectrometry (MS) . Unlike the robust gem-dimethyl group, the strained oxetane ether is chemically "fragile" under Collision-Induced Dissociation (CID) conditions.
This guide objectively compares the MS behavior of oxetane-substituted benzoic acids against their gem-dimethyl alternatives, providing validated fragmentation pathways and experimental protocols to ensure accurate structural elucidation.
Comparative Analysis: Oxetane vs. Gem-Dimethyl[1][2][3][4][5]
The following table contrasts the physicochemical and spectrometric properties of the oxetane moiety versus the traditional gem-dimethyl group within a benzoic acid scaffold.
Feature
Oxetane-Substituted (Subject)
Gem-Dimethyl Substituted (Alternative)
Impact on MS Analysis
Ring Strain
High (~107 kJ/mol)
Low (Acyclic)
Oxetanes fragment readily at lower collision energies (CE).
Polarity
Polar (Ether oxygen)
Non-polar (Alkyl)
Oxetanes show higher ionization efficiency in ESI+ due to O-protonation.
Diagnostic Loss
Formaldehyde (CH₂O, 30 Da)
Methyl radical (CH₃•, 15 Da)
Loss of 30 Da is the "fingerprint" of oxetane presence.
Source Stability
Moderate to Low
High
Oxetanes may undergo in-source fragmentation if desolvation temps are too high.
Metabolic Stability
High (Resists CYP oxidation)
Low (Prone to hydroxylation)
Oxetane is stable in vivo but fragile in vacuo.
Key Insight: The "Oxetane Paradox" — The very feature that makes oxetanes metabolically stable (the strained ether resisting enzymatic oxidation) makes them highly reactive in the gas phase of a mass spectrometer.
Fragmentation Mechanisms & Pathways[6][7][8][9]
Understanding the specific bond cleavages is critical for distinguishing the parent compound from in-source fragments or metabolites.
Primary Fragmentation Events
In Positive Electrospray Ionization (ESI+), the protonated molecular ion
typically undergoes two competing pathways:
Pathway A: The Benzoic Acid Driver
Mechanism: Protonation of the carboxylic acid carbonyl, followed by elimination of water.[3]
from the resulting acylium ion (m/z 105-like species).
Pathway B: The Oxetane Driver (Diagnostic)
Mechanism: Protonation of the oxetane ether oxygen. The high ring strain drives ring opening.
Neutral Loss:
.
Result: A carbocation intermediate that often rearranges to a more stable alkene or cyclic structure.
Visualization of Fragmentation Pathways
The following diagram illustrates the competing fragmentation pathways for a generic 3-(oxetan-3-yl)benzoic acid.
Figure 1: Competing fragmentation pathways for oxetane-substituted benzoic acids in ESI+ mode. The loss of 30 Da (Green path) is diagnostic for the oxetane ring.
Experimental Protocols
To ensure reproducible data and prevent false identification (e.g., confusing in-source fragmentation with metabolic degradation), follow this self-validating protocol.
Note: Negative mode (ESI-) is sensitive for benzoic acids (loss of CO₂, -44 Da), but Positive mode (ESI+) is required to see the diagnostic oxetane ring opening.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]
Why Formic Acid? Essential to ensure protonation of the ether oxygen (
) to facilitate the diagnostic fragmentation.
Step-by-Step Workflow
Source Optimization (Critical Step):
Infuse the standard at 10 µL/min.
Ramp the Cone Voltage (or Declustering Potential) from 10V to 80V.
Monitor: Watch for the appearance of the
ion.
Action: Set the operational voltage 10V below the onset of this fragment to avoid in-source decay.
MS/MS Acquisition:
Perform a Product Ion Scan (Collision Energy Ramp: 10–50 eV).
Identify the precursor
.
Data Validation:
If the peak at
appears in the MS1 scan (before collision cell), your source temperature or voltage is too high. Lower the desolvation temperature (suggested: <350°C).
Data Interpretation Guide
Use this reference table to interpret spectra when comparing Oxetane vs. Gem-Dimethyl analogs.
Observed Ion (m/z)
Interpretation
Origin
[M+H]⁺
Protonated Parent
Intact Molecule
[M+H - 18]⁺
Loss of Water
Carboxylic Acid moiety (Common to both)
[M+H - 30]⁺
Loss of Formaldehyde
Oxetane Ring Opening (Specific Diagnostic)
[M+H - 44]⁺
Loss of CO₂
Decarboxylation (Benzoic Acid specific)
[M+H - 46]⁺
Loss of H₂O + CO
Sequential loss from Benzoic Acid
m/z 105
Benzoyl Cation
Characteristic aromatic fragment
m/z 77
Phenyl Cation
Benzene ring fragment
Distinguishing Isomers
If you are analyzing ortho-substituted oxetane benzoic acids, be aware of the Neighboring Group Participation (NGP) effect.[6]
Ortho-Effect: The oxetane oxygen can interact with the protonated carbonyl of the benzoic acid, facilitating rapid water loss.
Result: Ortho-isomers often show a base peak of
even at low collision energies, whereas meta/para isomers require higher energy to lose water.
References
Wuitschik, G., et al. (2006).[7] "Oxetanes as Promising Modules in Drug Discovery."[1][8][7] Angewandte Chemie International Edition. [Link][9]
Bull, J. A., et al. (2016). "Exploiting the Oxetane Ring in Drug Discovery." Chemical Reviews. [Link]
Sheng, H., et al. (2018).[6] "Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect." Journal of the American Society for Mass Spectrometry. [Link]
McLafferty, F. W. (1993). Interpretation of Mass Spectra. University Science Books.
Comparative Guide: Structural Analysis of 2-[(Oxetan-3-yl)amino]benzoic Acid
Topic: Crystal Structure Analysis of 2-[(Oxetan-3-yl)amino]benzoic Acid Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Solid-State Scientists. Executive Summary In modern drug desig...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Crystal Structure Analysis of 2-[(Oxetan-3-yl)amino]benzoic Acid
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Solid-State Scientists.
Executive Summary
In modern drug design, the oxetane ring has emerged as a critical bioisostere for gem-dimethyl and carbonyl groups, offering improved solubility and metabolic stability without significant lipophilicity penalties.[1][2] This guide analyzes the crystal structure of 2-[(Oxetan-3-yl)amino]benzoic acid , a pivotal intermediate combining the privileged anthranilic acid scaffold with an oxetane ring.
This document compares the structural performance of this molecule against its gem-dimethyl analog (N-isopropylanthranilic acid) and standard anthranilic acid , focusing on solid-state packing, hydrogen bonding motifs, and conformational stability.
The Comparative Framework: Bioisosterism in the Solid State
To understand the "performance" of this crystal structure, we must compare it to its functional alternatives. The oxetane moiety is not merely a spacer; it is a structural modulator.
Feature
2-[(Oxetan-3-yl)amino]benzoic acid (Target)
N-Isopropylanthranilic acid (Alternative 1)
Anthranilic Acid (Parent)
Steric Bulk
Moderate (Compact Ring)
High (Rotatable Methyls)
Low (Protons only)
H-Bonding
Donor (NH) + Acceptor (Oxetane O)
Donor (NH) only
Donor (NH2)
Dipole Moment
High (Polar Ether)
Low (Hydrophobic Alkyl)
Moderate
Crystal Packing
Driven by COOH dimers + Ether interactions
Driven by COOH dimers + Van der Waals
COOH dimers + Stacking
Solubility
Enhanced (Polar surface area)
Low (Lipophilic)
Moderate
Key Structural Hypothesis
Unlike the N-isopropyl analog, which relies solely on van der Waals forces for side-chain packing, the oxetane derivative introduces a strong hydrogen bond acceptor (ether oxygen) . This typically disrupts standard herringbone packing, potentially leading to higher density crystals or unique polymorphs with improved dissolution rates.
Structural Analysis & Data Interpretation[3][4][5][6]
A. Intramolecular Dynamics: The Pseudo-Ring
The defining feature of N-substituted anthranilic acids is the formation of an intramolecular hydrogen bond between the amine nitrogen and the carbonyl oxygen.
The S(6) Motif: The N-H...O=C interaction forms a pseudo-six-membered ring.
Oxetane Impact: In the target molecule, the oxetane ring creates steric pressure. Unlike a flexible alkyl chain, the oxetane ring is puckered (approx. 8-10° pucker angle). This rigidity locks the N-C bond rotamer, reducing conformational entropy in the solid state.
B. Intermolecular Packing: The "Performance" Metric
The crystal lattice energy—and thus stability—is determined by how these molecules network.
Observation: This is the dominant motif. Both the target and alternatives will form this dimer.
Secondary Interactions (The Differentiator):
Alternative (Isopropyl): Weak C-H...pi interactions.
Target (Oxetane): The oxetane oxygen acts as a "hydrogen bond hook," likely accepting a weak C-H bond from an adjacent aromatic ring or forming a water bridge if a hydrate is formed.
C. Comparative Data Table (Projected)
Parameter
Oxetane-Derivative
Isopropyl-Analog
Interpretation
Space Group
Often P21/c or P-1
P21/c
Monoclinic preference is standard for these dimers.
To validate the structural advantages described above, the following rigorous protocol is required.
Phase 1: Synthesis & Purification
Reaction: Coupling of methyl anthranilate with oxetan-3-one (Reductive Amination) followed by hydrolysis.
Purification:Crucial Step. Do not rely on column chromatography alone. Recrystallize from Ethanol/Water (9:1) to remove trace amorphous material which inhibits nucleation.
Phase 2: Crystallization Screening (The "Matrix")
Do not use a single solvent. Use the Vapor Diffusion Method to access metastable forms.
Inner Vial: 20 mg Target in 1 mL THF (Good solubility).
Outer Vial: 5 mL Pentane (Anti-solvent).
Condition: Sealed, Room Temp, 7 days.
Why? Slow diffusion allows the oxetane ring to orient optimally without trapping solvent voids.
Phase 3: Data Collection (SC-XRD)
Temperature: Collect at 100 K .
Reasoning: Oxetane rings have high thermal motion. Room temperature data will result in "smeared" electron density maps, making the pucker angle impossible to determine.
Refinement: Watch for disorder in the oxetane ring. If the ring appears flat, it is likely disordered over two puckered positions. Use PART commands in SHELX to model this split.
Visualizing the Structural Logic
The following diagram illustrates the decision pathway for analyzing the crystal form and the mechanistic differences between the oxetane and its lipophilic alternatives.
Caption: Structural logic flow comparing the target molecule's packing drivers against standard lipophilic analogs.
Critical Analysis of Methodologies
When validating the structure, researchers often choose between Single Crystal XRD (SC-XRD) and Powder XRD (PXRD). For this specific oxetane derivative, the choice dictates the depth of insight.
Method A: Single Crystal XRD (The Gold Standard)
Best For: Determining the exact pucker angle of the oxetane ring and the precise geometry of the intramolecular N-H...O bond.
Requirement: Requires a high-quality crystal (>0.1 mm).
Verdict:Mandatory for initial characterization to prove the bioisosteric replacement mimics the spatial volume of the gem-dimethyl group.
Method B: Powder XRD (The Screening Tool)
Best For: Detecting polymorphism .[4] Anthranilic acid derivatives are notorious for having multiple forms (polymorphs).
Requirement: Microcrystalline powder.
Verdict: Use for batch-to-batch consistency checks. If the PXRD pattern shifts, you have likely formed a hydrate (common with the polar oxetane oxygen).
Method C: Computational Prediction (CSP)
Best For: Predicting if a more stable, less soluble form exists (Risk Assessment).
Verdict: Useful, but oxetane force-fields are often less accurate than standard alkyl parameters. Treat results with caution.
References
Wuitschik, G., et al. (2010). "Oxetanes as Promising Bioisosteres for the Gem-Dimethyl Group."[5] Angewandte Chemie International Edition. [Link]
Bull, J. A., et al. (2016). "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry." Chemical Reviews. [Link]
Grozav, A., et al. (2017). "Synthesis and crystal structure of N-substituted anthranilic acid derivatives." Journal of Molecular Structure. (Contextual reference for Anthranilic packing).
A Researcher's Guide to Verifying Oxetane Ring Integrity Post-Modification
The oxetane ring, a four-membered cyclic ether, has become an increasingly vital structural motif in modern medicinal chemistry. Its unique combination of properties—low molecular weight, high polarity, and a distinct th...
Author: BenchChem Technical Support Team. Date: March 2026
The oxetane ring, a four-membered cyclic ether, has become an increasingly vital structural motif in modern medicinal chemistry. Its unique combination of properties—low molecular weight, high polarity, and a distinct three-dimensional geometry—allows for the fine-tuning of the physicochemical characteristics of drug candidates, such as aqueous solubility and metabolic stability.[1][2][3] Often incorporated as a bioisostere for gem-dimethyl or carbonyl groups, the oxetane moiety can significantly enhance a molecule's pharmacological profile.[4][5][6] However, the inherent ring strain of this small heterocycle, estimated at approximately 25.5 kcal/mol (107 kJ/mol), makes it susceptible to ring-opening reactions under certain synthetic conditions, particularly in the presence of acid.[7][8]
This guide provides a comprehensive comparison of the most effective analytical techniques for validating the integrity of the oxetane ring following chemical modification. We will delve into the principles and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, offering field-proven insights and detailed experimental protocols to ensure the structural fidelity of your oxetane-containing compounds.
The Stability Profile of the Oxetane Ring: A Critical Consideration
Before delving into analytical validation, it is crucial to understand the chemical environment in which the oxetane ring is most vulnerable. While generally stable under basic conditions, the oxetane ring is susceptible to cleavage in acidic environments.[7][9] This reactivity is highly dependent on the substitution pattern of the ring; 3,3-disubstituted oxetanes, for instance, exhibit enhanced stability due to steric hindrance that impedes the approach of nucleophiles.[1][7] The presence of internal nucleophiles, such as a nearby alcohol or amine, can also facilitate intramolecular ring-opening under acidic conditions.[7] Therefore, careful consideration of reaction conditions is paramount, and rigorous analytical verification is a necessity, not a contingency.
A Comparative Analysis of Key Analytical Techniques
The selection of an appropriate analytical method for verifying oxetane ring integrity hinges on the specific information required, the nature of the analyte, and the available instrumentation. Each technique offers a unique window into the molecular structure, and a multi-faceted approach often provides the most conclusive evidence.
Technique
Principle
Strengths
Limitations
¹H NMR
Measures the resonance of proton nuclei in a magnetic field, providing information about the chemical environment and connectivity of hydrogen atoms.
- Highly sensitive to changes in the local electronic environment. - Provides detailed information on stereochemistry and conformation.[4][10] - Can be used for quantitative analysis.
- Spectra can be complex and require careful interpretation, especially for large molecules. - Ring-opened products may have overlapping signals with the desired product.
¹³C NMR
Measures the resonance of carbon-13 nuclei, providing information about the carbon skeleton of a molecule.
- Each unique carbon atom typically gives a distinct signal, simplifying spectral analysis.[11] - Characteristic chemical shifts for oxetane carbons provide direct evidence of ring integrity.[12]
- Lower natural abundance of ¹³C results in lower sensitivity compared to ¹H NMR. - Longer acquisition times are often required.
Mass Spectrometry (MS)
Measures the mass-to-charge ratio of ionized molecules, providing information about molecular weight and fragmentation patterns.
- High sensitivity allows for the detection of trace amounts of byproducts. - Characteristic fragmentation patterns can indicate the presence or absence of the oxetane ring.[13][14]
- Does not provide direct information about the connectivity of atoms or stereochemistry. - Isomeric ring-opened products may have the same molecular weight as the starting material.
Infrared (IR) Spectroscopy
Measures the absorption of infrared radiation by molecular vibrations, providing information about the functional groups present.
- A relatively simple and rapid technique. - The presence or absence of characteristic ether stretches can be indicative of ring integrity.[15][16]
- The C-O-C stretch of the oxetane ring can be difficult to distinguish from other ether linkages or alcohol C-O stretches. - Less informative for complex molecules with multiple functional groups.
Experimental Workflows and Data Interpretation
A logical workflow for the validation of oxetane ring integrity typically involves a combination of the aforementioned techniques. The following diagram illustrates a recommended analytical approach:
Caption: Recommended workflow for validating oxetane ring integrity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard
NMR spectroscopy is arguably the most powerful tool for confirming the integrity of the oxetane ring. The distinct chemical shifts and coupling patterns of the protons and carbons within the strained four-membered ring provide a unique spectral fingerprint.
Key Signatures of an Intact Oxetane Ring:
Methylene Protons (CH₂): The protons on the carbons adjacent to the oxygen atom (C2 and C4) are deshielded and typically appear as triplets in the range of 4.5-5.0 ppm .[17] The protons on the C3 carbon are more shielded and resonate further upfield, usually between 2.5-3.0 ppm .[17]
Coupling Constants: The geminal and vicinal coupling constants of the oxetane ring protons can provide valuable conformational information.
Evidence of Ring Opening:
Disappearance of Oxetane Signals: The characteristic signals in the 4.5-5.0 ppm and 2.5-3.0 ppm regions will be absent.
Appearance of New Signals: The formation of a diol or other ring-opened products will give rise to new signals corresponding to, for example, carbinol protons (CH-OH) or new methylene groups in a less constrained environment.
Key Signatures of an Intact Oxetane Ring:
Carbons Adjacent to Oxygen (C2, C4): These carbons are significantly deshielded and typically resonate in the range of 70-85 ppm .[12][18]
C3 Carbon: The C3 carbon is more shielded and appears further upfield, generally between 20-40 ppm .[18]
Evidence of Ring Opening:
Disappearance of Oxetane Carbon Signals: The characteristic downfield signals for C2 and C4 will be absent.
Appearance of New Carbon Signals: New signals corresponding to the carbons of the ring-opened product will appear in different regions of the spectrum.
Mass Spectrometry (MS): A Sensitive Probe for Molecular Integrity
Mass spectrometry provides crucial information about the molecular weight of the product and can offer clues about its structure through fragmentation analysis.
Key Signatures of an Intact Oxetane Ring:
Molecular Ion Peak (M⁺): The presence of a peak corresponding to the expected molecular weight of the oxetane-containing product is the first and most critical piece of evidence.
Characteristic Fragmentation: Oxetanes often undergo a characteristic retro-[2+2] cycloaddition upon ionization, leading to the loss of a neutral formaldehyde (CH₂O) or a substituted aldehyde/ketone fragment.[14] For example, a 3,3-disubstituted oxetane may show a prominent fragment corresponding to [M - CH₂O]⁺.[18]
Evidence of Ring Opening:
Incorrect Molecular Weight: If the oxetane ring has opened and incorporated atoms from the solvent or reagents (e.g., hydrolysis), the molecular weight will be different from the expected value.
Alternative Fragmentation Patterns: Ring-opened products will exhibit different fragmentation pathways, often characterized by the loss of water or other small molecules consistent with the new structure.
Infrared (IR) Spectroscopy: A Quick Functional Group Check
IR spectroscopy is a rapid method to check for the presence of the ether linkage characteristic of the oxetane ring.
Key Signatures of an Intact Oxetane Ring:
C-O-C Asymmetric Stretch: A characteristic absorption band for the cyclic ether linkage is typically observed in the region of 950-1000 cm⁻¹ .
Evidence of Ring Opening:
Disappearance of the Ether Stretch: The absence of the characteristic C-O-C stretch may indicate ring opening.
Appearance of New Bands: The formation of a diol, for example, will result in the appearance of a broad O-H stretching band in the region of 3200-3600 cm⁻¹ .
Detailed Experimental Protocols
The following are generalized protocols for the key analytical techniques. Instrument parameters should be optimized for the specific compound and available equipment.
Protocol 1: ¹H and ¹³C NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.
¹H NMR Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum.
Set the spectral width to cover the range of -1 to 13 ppm.
Use a sufficient number of scans to obtain a good signal-to-noise ratio (typically 16-64 scans).
Process the data with appropriate phasing and baseline correction.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C NMR spectrum.
Set the spectral width to cover the range of 0 to 220 ppm.[19]
A larger number of scans will be required compared to ¹H NMR (typically several hundred to several thousand).
Data Analysis:
Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.
Analyze the chemical shifts and coupling patterns in the ¹H NMR spectrum to assign the protons to the structure.
Analyze the chemical shifts in the ¹³C NMR spectrum to confirm the carbon skeleton.
Compare the obtained spectra with those of the starting material and look for the characteristic signatures of the intact oxetane ring.
Protocol 2: Mass Spectrometry (Electron Ionization - EI)
Sample Preparation: Prepare a dilute solution of the compound in a volatile solvent (e.g., methanol, dichloromethane).
Instrumentation Setup:
Use a mass spectrometer with an electron ionization (EI) source.
Set the ionization energy to 70 eV.
Data Acquisition:
Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).
Acquire the mass spectrum over a suitable mass range.
Data Analysis:
Identify the molecular ion peak and confirm that its m/z value corresponds to the expected molecular weight.
Analyze the fragmentation pattern for characteristic losses associated with the oxetane ring.
Protocol 3: Infrared (IR) Spectroscopy
Sample Preparation:
For solid samples, prepare a KBr pellet or use an attenuated total reflectance (ATR) accessory.
For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl).
Data Acquisition:
Acquire the IR spectrum over the range of 4000 to 400 cm⁻¹.
A sufficient number of scans (e.g., 16-32) should be co-added to obtain a good spectrum.
Data Analysis:
Identify the key absorption bands and assign them to the functional groups in the molecule.
Specifically look for the C-O-C stretch of the oxetane ring and the absence of bands that would indicate ring opening (e.g., a broad O-H stretch).
Conclusion
The successful incorporation of the oxetane motif into drug candidates relies on the ability to confidently verify its structural integrity throughout multi-step synthetic sequences. A thorough understanding of the oxetane ring's stability profile, coupled with a multi-pronged analytical approach utilizing NMR, MS, and IR spectroscopy, provides the necessary framework for robust structural validation. By following the comparative insights and detailed protocols outlined in this guide, researchers can ensure the chemical fidelity of their oxetane-containing molecules, thereby accelerating the drug discovery and development process.
References
Assessing the stability of the oxetane ring under various chemical conditions - Benchchem. (n.d.).
What is the characteristic 13C NMR chemical shift (in ppm) for the C-2 ca.. - Filo. (2025, June 21).
Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks - ChemRxiv. (n.d.).
Oxetanes in Drug Discovery Campaigns - PMC - NIH. (n.d.).
Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. (2020, April 18).
Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews - ACS Publications. (2016, September 15). Retrieved from [Link]
Chemical Space Exploration of Oxetanes - Semantic Scholar. (2020, November 2). Retrieved from [Link]
Organic & Biomolecular Chemistry - RSC Publishing. (2023, June 15). Retrieved from [Link]
The chemical shifts * and couplings of the oxetane protons with the error limits calculated by LAOCN3. - ResearchGate. (n.d.). Retrieved from [Link]
Chemical Space Exploration of Oxetanes - PMC - NIH. (2020, November 2). Retrieved from [Link]
Oxetanes in Drug Discovery: Structural and Synthetic Insights | Journal of Medicinal Chemistry - ACS Publications. (2010, March 29). Retrieved from [Link]
1 H NMR spectra (CDCl 3 ) of oxetane and POx (Table II, Run 1). - ResearchGate. (n.d.). Retrieved from [Link]
Raman and Infrared Spectra of 3‐Methyleneoxetane - AIP Publishing. (1966, August 15). Retrieved from [Link]
IR spectrum (neat) of POx (Table II, Run 1). | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]
Synthesis of diversely functionalised 2,2-disubstituted oxetanes: fragment motifs in new chemical space - RSC Publishing. (2015, August 27). Retrieved from [Link]
Structure Guided Design, Synthesis, and Biological Evaluation of Oxetane-Containing Indole Analogues - PMC. (n.d.). Retrieved from [Link]
Synthesis of functionalised spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06459F. (2022, December 20). Retrieved from [Link]
13.10: Characteristics of ¹³C NMR Spectroscopy - Chemistry LibreTexts. (2024, March 19). Retrieved from [Link]
13.4: Chemical Shifts in ¹H NMR Spectroscopy - Chemistry LibreTexts. (2024, October 8). Retrieved from [Link]
Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29). Retrieved from [Link]
Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks | ChemRxiv. (2024, November 12). Retrieved from [Link]
Chemical Modification of a Highly Functionalized Taxane. The Consequences of an Absent Bridgehead Double Bond on Oxetane D-Ring Construction - The Journal of Organic Chemistry - Figshare. (2003, February 19). Retrieved from [Link]
Mechanism and stereochemistry of oxetane reactions. I. Stereospecific synthesis of the diastereoisomeric 2-phenyl-3-methyloxetanes and study of their configuration and conformation by nuclear magnetic resonance spectroscopy | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved from [Link]
REACTIVITY STUDIES OF OXIRANE AND OXETANE MONOMERS IN PHOTOINITIATED CATIONIC POLYMERIZATIONS - DSpace@RPI. (n.d.). Retrieved from [Link]
Oxetanes: formation, reactivity and total syntheses of natural products - Beilstein Journals. (2025, June 27). Retrieved from [Link]
1H NMR Chemical Shift - Oregon State University. (2022, March 9). Retrieved from [Link]
chemical shift of functional groups in 13C NMR spectroscopy - YouTube. (2022, October 7). Retrieved from [Link]
12.04 1H NMR Chemical Shifts | OrganicChemGuide - organic chemistry tutor. (n.d.). Retrieved from [Link]
interpreting C-13 NMR spectra - Chemguide. (n.d.). Retrieved from [Link]
Synthesis of oxetane and azetidine ethers as ester isosteres by Brønsted acid catalysed alkylation of alcohols with 3-aryl-oxetanols and 3-aryl-azetidinols - RSC Publishing. (2023, June 15). Retrieved from [Link]
Full article: Synthetic oxetanes in drug discovery: where are we in 2025? - Taylor & Francis. (2025, December 1). Retrieved from [Link]
Guide to IR Spectroscopy of Functionalized Oxetanes: Secondary Amines and Carboxylic Acids
Executive Summary: The Oxetane Bioisostere In modern drug discovery, the oxetane ring (1,3-epoxypropane) has emerged as a critical bioisostere for gem-dimethyl ( ) and carbonyl ( ) groups.[1][2][3][4] Pioneering work by...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Oxetane Bioisostere
In modern drug discovery, the oxetane ring (1,3-epoxypropane) has emerged as a critical bioisostere for gem-dimethyl (
) and carbonyl () groups.[1][2][3][4] Pioneering work by the Carreira group and Hoffmann-La Roche has demonstrated that incorporating oxetanes can improve solubility, reduce lipophilicity (LogD), and block metabolic soft spots without significantly altering the steric volume of the molecule.
However, characterizing these strained rings remains a challenge. Standard IR tables often fail to account for the unique electronic environment created by the strained ether oxygen. This guide provides a comparative analysis of the infrared spectral signatures of secondary amines and carboxylic acids when attached to the oxetane scaffold, specifically focusing on the 3-position (the most common vector for drug design).
The Oxetane "Fingerprint": Baseline Signatures
Before analyzing the functional groups, one must identify the oxetane ring itself. Unlike acyclic ethers, the ring strain (~26 kcal/mol) and the "puckered" conformation drive specific vibrational modes.
Vibration Mode
Wavenumber ()
Intensity
Notes
Ring Breathing (Sym C-O-C)
960 – 985
Strong
The most diagnostic band. Often sharper than acyclic ethers.
Asym C-O-C Stretch
830 – 850
Medium/Strong
Can overlap with C-H out-of-plane bending.
Ring Deformation
~500 – 550
Medium
"Puckering" mode; sensitive to 3,3-disubstitution.
C-H Stretch (-protons)
2870 – 2980
Weak
Slightly higher frequency than unstrained alkyls due to s-character increase in C-H bonds.
Functional Group Analysis
A. Secondary Amines on Oxetanes (3-Aminooxetanes)
Context: Replacing a piperidine or cyclohexylamine with an amino-oxetane reduces basicity (pKa drops by ~2-3 units) due to the inductive electron-withdrawing effect of the oxetane oxygen.[2]
) of the oxetane oxygen, the N-H bond is slightly more polarized but less basic. Expect the band to appear at the higher end of the secondary amine range (closer to 3400-3450 cm⁻¹) compared to a standard aliphatic amine (3310-3350 cm⁻¹), assuming no intermolecular H-bonding.
H-Bonding: If the concentration is high (solid state/ATR), intermolecular H-bonding between the N-H and the oxetane oxygen will broaden this peak and shift it to ~3300 cm⁻¹ .
Absence of Bohlmann Bands:
Unlike cyclic amines (e.g., piperidines), 3-aminooxetanes do not typically show Bohlmann bands (2700–2800 cm⁻¹) because the rigid, puckered ring prevents the anti-periplanar orbital overlap required for this anomaly.
B. Carboxylic Acids on Oxetanes (Oxetane-3-carboxylic acid)
Context: Oxetane-3-carboxylic acid is a polar, metabolically stable surrogate for standard aliphatic acids.
Shift: The electron-withdrawing nature of the oxetane ring (inductive effect) increases the double-bond character of the carbonyl. Consequently, the C=O stretch appears at a higher frequency (1730–1745 cm⁻¹) compared to a standard aliphatic acid like cyclohexanecarboxylic acid (1700–1720 cm⁻¹).
O-H Stretching (2500 – 3300 cm⁻¹):
Observation: The classic "carboxylic acid broadness" remains.
Interaction: The oxetane oxygen is a hydrogen bond acceptor. In the solid state, you may observe a complex H-bonding network (dimers + interaction with ring oxygen), leading to significant broadening and sub-peaks within this region.
Comparative Guide: Oxetane vs. Alternatives
This table contrasts the oxetane scaffold with its common bioisosteres to aid in structural confirmation.
Feature
Oxetane Derivative
Gem-Dimethyl ()
Cyclobutane
Diagnostic Band
~980 cm⁻¹ (C-O-C sym)
~1380 cm⁻¹ (Doublet, Gem-dimethyl split)
None specific (C-C ring modes are weak)
C=O Freq (Acid)
Higher (~1735 cm⁻¹)
Standard (~1710 cm⁻¹)
Standard (~1710 cm⁻¹)
N-H Freq (Amine)
Higher (~3420 cm⁻¹)
Standard (~3350 cm⁻¹)
Standard (~3350 cm⁻¹)
Basicity (pKa)
Lowered (~6.0 - 7.5)
Standard (~9.0 - 10.0)
Standard (~9.0 - 10.0)
Polarity
High (H-bond acceptor)
Lipophilic
Lipophilic
Experimental Protocols
Protocol A: ATR-FTIR for Solid Oxetanes (Preferred)
Rationale: Oxetanes are relatively stable, but acid-sensitive. Traditional KBr pellets (which are slightly acidic and require high pressure) can induce ring-opening or polymerization in highly sensitive derivatives. ATR (Attenuated Total Reflectance) is non-destructive.
Instrument Prep: Ensure the ATR crystal (Diamond or ZnSe) is clean. Run a background scan (air) with 32 scans at 4 cm⁻¹ resolution.
Sample Loading: Place ~2-5 mg of the solid oxetane derivative onto the crystal center.
Compression: Apply pressure using the anvil until the force gauge reaches the optimal zone (usually ~80-100 N). Note: Do not over-pressurize if the sample is a low-melting waxy solid.
Acquisition: Collect 16-32 scans.
Post-Processing: Apply ATR correction (if quantitative comparison to transmission spectra is needed), as penetration depth varies with wavelength.
Professional Laboratory Guide: Operational Safety and Disposal Protocols for 2-[(Oxetan-3-yl)amino]benzoic Acid In modern drug development and medicinal chemistry, the incorporation of the oxetane motif has become a high...
Author: BenchChem Technical Support Team. Date: March 2026
Professional Laboratory Guide: Operational Safety and Disposal Protocols for 2-[(Oxetan-3-yl)amino]benzoic Acid
In modern drug development and medicinal chemistry, the incorporation of the oxetane motif has become a highly valued strategy to modulate physicochemical properties, such as increasing aqueous solubility and reducing metabolic liability. 2-[(Oxetan-3-yl)amino]benzoic acid serves as a critical building block in these workflows.
However, the presence of the strained four-membered oxetane ring, combined with the anthranilic acid (2-aminobenzoic acid) core, introduces specific chemical incompatibilities that must be managed during laboratory operations and waste disposal. This guide provides drug development professionals with field-proven, step-by-step methodologies for the safe handling and RCRA-compliant disposal of this compound.
Chemical Profile & Hazard Assessment
To design a self-validating safety protocol, one must first understand the mechanistic vulnerabilities of the molecule. 2-[(Oxetan-3-yl)amino]benzoic acid contains three reactive centers: a weakly acidic carboxylic acid, a secondary amine, and a highly strained oxetane ether.
The most critical safety consideration is the oxetane ring's sensitivity to acids . The strained C–O–C bond angle (approximately 90.2°) exposes the oxygen lone pair, making it highly susceptible to Lewis and Brønsted acids[1]. Exposure to strong acids can trigger rapid, exothermic cationic ring-opening polymerization or cleavage to 1,2-diols[2][3]. Therefore, waste streams containing this compound must be strictly segregated from concentrated mineral acids to prevent pressurization or thermal events in waste carboys.
Table 1: Hazard Profile and Physical Data
(Note: Hazard data is extrapolated from structurally identical isomers such as 4-(Oxetan-3-ylamino)benzoic acid[4] and general aminobenzoic acid derivatives[5])
Figure 1: Decision matrix for the safe segregation and disposal of oxetane-containing organic waste.
Step-by-Step Disposal Methodology
Environmental Protection Agency (EPA) regulations dictate that aminobenzoic acid derivatives cannot be disposed of in standard municipal waste or poured down the drain[6][7]. The following protocol ensures compliance and laboratory safety.
Step 1: Source Segregation (Solid vs. Liquid)
Solid Waste: Collect unused or contaminated solid 2-[(Oxetan-3-yl)amino]benzoic acid in a tightly sealable, chemically compatible container (e.g., HDPE or glass).
Liquid Waste (Reaction Solvents): If the compound is dissolved in organic solvents (e.g., DMSO, DMF, or DCM), direct the mixture into the appropriate organic waste carboy. Crucial: Ensure the carboy does not contain concentrated acids to prevent oxetane ring-opening reactions[3]. If halogenated solvents (like DCM) are used, the waste must be routed to the Halogenated Organic Waste stream. Otherwise, use the Non-Halogenated stream.
Step 2: Container Management and Labeling
Do not leave waste containers open. Funnels must be removed and the container capped immediately after adding waste to prevent the release of volatile organic compounds (VOCs) and to comply with RCRA "closed container" regulations.
Label the container clearly with the full chemical name: "Waste 2-[(Oxetan-3-yl)amino]benzoic acid" alongside the primary solvent.
Apply the appropriate GHS hazard pictograms (Exclamation Mark for Irritant)[4].
Step 3: Final Destruction
Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service[5].
The mandated method of destruction for this chemical class is high-temperature incineration at an authorized hazardous waste facility[8].
Spill Response Protocol
In the event of an accidental release, immediate containment is required to prevent environmental contamination and respiratory irritation[7].
Evacuation & PPE: Evacuate non-essential personnel from the immediate area. The responder must wear a lab coat, nitrile gloves, and chemical safety goggles. If the spill generates significant dust, a NIOSH-approved N95 or P100 particulate respirator is required[7].
Dry Spill Containment: Do not use compressed air or dry sweeping methods that generate dust clouds. Carefully cover the powder with slightly damp absorbent paper or use a HEPA-filtered vacuum dedicated to chemical spills[6].
Wet Spill Containment (if in solution): Contain the spread using inert absorbent materials (e.g., vermiculite, sand, or commercial spill pads). Do not use combustible materials like sawdust[7].
Collection: Transfer all contaminated absorbent materials and PPE into a heavy-duty hazardous waste bag. Tie the bag securely and label it as "Spill Debris: 2-[(Oxetan-3-yl)amino]benzoic acid".
Decontamination: Wash the spill area thoroughly with soap and water to remove residual traces, ensuring the wash water is also collected as hazardous waste if heavily contaminated[6].
References
Bull, J. A., Croft, R. A., Davis, O. A., Hunter, R., & Morgan, E. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 978, 4-Aminobenzoic Acid. Retrieved from [Link]
Cambridge Commodities. (n.d.). Safety Data Sheet: Para Amino Benzoic Acid (PABA). Retrieved from [Link]
ResearchGate. (2025). Synthesis of Oxetane-3-carboxaldehyde and Methyl Oxetane-3-carboxylate via Homologation of Oxetane-3-one. Retrieved from [Link]
Environmental Protection Agency (EPA). (n.d.). Potentially Toxic and Hazardous Substances in the Industrial Organic Chemicals and Organic Dyes and Pigment Industries. Retrieved from [Link]
A Comprehensive Guide to Personal Protective Equipment for Handling 2-[(Oxetan-3-yl)amino]benzoic acid
For Researchers, Scientists, and Drug Development Professionals Handling novel chemical compounds is a cornerstone of innovation in drug development. Ensuring the safety of laboratory personnel is paramount.
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Handling novel chemical compounds is a cornerstone of innovation in drug development. Ensuring the safety of laboratory personnel is paramount. This guide provides a detailed protocol for the safe handling of 2-[(Oxetan-3-yl)amino]benzoic acid, a compound that, due to its hybrid structure, requires a careful assessment of potential hazards. By integrating safety data from its constituent chemical moieties—aminobenzoic acid and oxetane—this document outlines the necessary personal protective equipment (PPE), engineering controls, and disposal procedures to foster a secure research environment.
Hazard Identification and Risk Assessment
Aminobenzoic Acid Derivatives: These compounds are typically crystalline solids and may cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3] Some may also be harmful if swallowed.[4] Allergic skin reactions are also a possibility.[1]
Oxetane: This component is a highly flammable liquid and vapor, posing a significant fire hazard, especially when exposed to heat, flames, or oxidizers.[5] It can also cause skin and eye irritation.[5]
Based on this composite profile, 2-[(Oxetan-3-yl)amino]benzoic acid should be treated as a substance that is potentially flammable, an irritant to the skin, eyes, and respiratory system, and may cause skin sensitization.
Engineering and Administrative Controls: The First Line of Defense
Before relying on personal protective equipment, it is crucial to implement robust engineering and administrative controls to minimize exposure.
Ventilation: All work with 2-[(Oxetan-3-yl)amino]benzoic acid, especially when handling the solid form or preparing solutions, must be conducted in a certified chemical fume hood.[1][4] This is critical to prevent the inhalation of dust or vapors.
Ignition Sources: Due to the potential flammability from the oxetane moiety, all sources of ignition, such as open flames, hot plates, and spark-producing equipment, must be strictly excluded from the work area.[5]
Emergency Preparedness: An eyewash station and a safety shower must be readily accessible in the immediate vicinity of the handling area.[2] All personnel should be trained in their use.
Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[4] Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[4][6]
Personal Protective Equipment (PPE): Your Essential Barrier
A comprehensive PPE strategy is mandatory for all personnel handling 2-[(Oxetan-3-yl)amino]benzoic acid. The following table summarizes the required PPE, with detailed explanations below.
PPE Category
Specification
Rationale
Eye and Face Protection
ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles. A face shield should be worn over goggles when there is a significant risk of splashes.
Protects against dust particles, chemical splashes, and potential irritants.[1][2][6][7]
Hand Protection
Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber).
Prevents skin contact with the potentially irritating and sensitizing compound.[8]
Body Protection
A flame-resistant laboratory coat worn over personal clothing. For larger quantities or increased splash risk, a chemical-resistant apron or a full-body suit should be considered.[1]
Protects the skin and clothing from contamination. Flame resistance is crucial due to the oxetane component.
Respiratory Protection
For handling small quantities of solid in a fume hood, respiratory protection may not be required. For weighing or procedures that could generate dust, an N95-rated dust mask or a half-mask respirator with an organic vapor/particulate combination cartridge is recommended.[1][9][10][11]
Minimizes the inhalation of airborne particles and potential vapors.
Experimental Protocol: Donning and Doffing PPE
Properly putting on and taking off PPE is critical to prevent cross-contamination.
Ensure the chemical fume hood is functioning correctly.
Gather all necessary equipment and reagents.
Don the appropriate PPE as outlined above.
Weighing the Compound:
Conduct all weighing operations within the chemical fume hood or a ventilated balance enclosure.
Use a spatula to transfer the solid, minimizing the creation of dust.
Clean any spills immediately with a damp cloth or paper towel, which should then be disposed of as hazardous waste.
Preparing Solutions:
Add the solid to the solvent slowly to avoid splashing.
If the solvent is flammable, ensure no ignition sources are present.
Keep the container covered as much as possible during dissolution.
Post-Handling:
Decontaminate all surfaces and equipment.
Properly label and store any remaining compound in a cool, dry, and well-ventilated area, away from incompatible materials.
Doff PPE in the correct order to prevent contamination of your skin and clothing.
Wash hands thoroughly.
Disposal Plan: Ensuring Environmental and Personal Safety
Improper disposal of chemical waste can have serious consequences for both the environment and public health.
Waste Segregation: All materials contaminated with 2-[(Oxetan-3-yl)amino]benzoic acid, including gloves, paper towels, and empty containers, must be collected in a designated, labeled hazardous waste container.[12]
Disposal Method: Do not dispose of this compound or its waste down the drain or in regular trash.[12] The primary recommended disposal method is incineration by a licensed hazardous waste disposal company.[12]
Contaminated Packaging: The original container, once empty, should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. The rinsed container should then be disposed of in accordance with institutional and local regulations.[12]
Caption: Decision workflow for proper disposal.
By adhering to these comprehensive guidelines, you can significantly mitigate the risks associated with handling 2-[(Oxetan-3-yl)amino]benzoic acid, ensuring a safe and productive research environment.
References
Carl ROTH. (2024). Safety Data Sheet: 4-Aminobenzoic acid. [Link]
